3-(4-Nitrophenyl)-2-piperidinone

Core Science & Biosynthesis

The Strategic Role of the Lactam Scaffold in Process Chemistry

In-Depth Technical Guide: Chemical Structure Analysis and Synthetic Profiling of 3-(4-Nitrophenyl)-2-piperidinone

In the development of complex active pharmaceutical ingredients (APIs), the selection of an optimal synthetic intermediate is dictated by the need for regiocontrol, stereocontrol, and scalability. 3-(4-Nitrophenyl)-2-piperidinone (also referred to as 3-(4-nitrophenyl)piperidin-2-one) stands as a masterclass in this principle. It is a highly specialized δ -valerolactam derivative that serves as a pivotal chiral synthon in the commercial synthesis of PARP (poly ADP-ribose polymerase) inhibitors, most notably Niraparib 1[1].

The causality behind utilizing a piperidin-2-one (lactam) rather than a direct piperidine core lies in the inherent rigidity and electronic properties of the lactam ring. Direct functionalization of a flexible piperidine ring to install an aryl group at the C3 position is synthetically arduous and often yields poor enantiomeric excess. By contrast, the lactam carbonyl at C2 increases the acidity of the adjacent C3 protons, facilitating precise stereoselective functionalization or allowing the ring to be built around a pre-existing chiral center 2[2]. Once the stereocenter is established, the lactam is cleanly reduced to the requisite piperidine core.

Physicochemical & Structural Profiling

The molecule consists of a six-membered lactam ring with a para-nitrophenyl substituent at the alpha position (C3) relative to the carbonyl. The presence of the electron-withdrawing nitro group makes the molecule highly crystalline and provides a necessary handle for late-stage reduction to an aniline, which is subsequently coupled to an indazole core in Niraparib synthesis.

Table 1: Physicochemical & Analytical Profile of 3-(4-Nitrophenyl)-2-piperidinone

Property	Value / Description
IUPAC Name	3-(4-Nitrophenyl)piperidin-2-one
Chemical Formula	C 11​ H 12​ N 2​ O 3​
Molecular Weight	220.23 g/mol
Appearance	Pale yellow to off-white crystalline powder
Core Scaffold	δ -valerolactam (piperidin-2-one)
Key IR Absorptions	1660 cm −1 (Lactam C=O), 1520 & 1350 cm −1 (Ar-NO 2​ )
Mass Spectrometry (ESI+)	[M+H] + m/z 221.09

Synthetic Methodologies & Mechanistic Causality

The construction of 3-(4-Nitrophenyl)-2-piperidinone relies on a thermodynamically driven intramolecular amidation. A highly reliable industrial route involves the Michael addition of an aryl acetate to an activated olefin, followed by selective reduction and cyclization 3[3].

Protocol 1: Step-by-Step Synthesis via Michael Addition

This protocol is designed as a self-validating system; the transition from an acyclic ester to a cyclic lactam provides distinct TLC and NMR shifts that confirm reaction progression.

• Michael Addition (C-C Bond Formation):

  • Action: Dissolve 1.0 eq of methyl 2-(4-nitrophenyl)acetate in anhydrous THF. Add 0.2 eq of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a base. Dropwise add 1.3 eq of acrylonitrile at 0–5°C.

  • Causality: DBU deprotonates the highly acidic benzylic/alpha carbon. The resulting enolate attacks the electrophilic terminal carbon of acrylonitrile, forming methyl 2-(4-nitrophenyl)-4-cyanobutanoate.

• Selective Nitrile Reduction:

  • Action: Dissolve the intermediate in anhydrous THF and cool to 0°C. Slowly add 2.0 eq of Borane-THF (BH 3​ ·THF) complex. Stir for 16 hours.

  • Causality: BH 3​ ·THF is chosen specifically because it chemoselectively reduces the nitrile to a primary amine without reducing the nitro group or the ester under these controlled conditions.

• Intramolecular Cyclization:

  • Action: Add methanol to quench excess borane, then heat the crude amino-ester in toluene at reflux (110°C) for 12 hours.

  • Causality: The primary amine spontaneously attacks the methyl ester. The expulsion of methanol drives the formation of the thermodynamically stable 6-membered δ -lactam ring.

• Validation Checkpoint: Perform TLC (Silica, 1:1 EtOAc/Hexane). The disappearance of the acyclic precursor and the appearance of a lower-Rf spot (due to the highly polar lactam N-H) validates successful cyclization.

Figure 1: Step-by-step synthetic workflow for 3-(4-Nitrophenyl)-2-piperidinone via Michael addition.

Structural Elucidation & Analytical Causality

Confirming the exact regiochemistry of the nitrophenyl group (C3 vs. C5) is the primary analytical challenge. Relying solely on 1D 1 H-NMR is insufficient due to signal overlap in the aliphatic region.

Protocol 2: NMR Structural Validation

• Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of DMSO- d6​ . DMSO is chosen over CDCl 3​ to clearly resolve the lactam N-H proton, which typically appears as a broad singlet around 7.5–8.0 ppm.

• 1D 1 H-NMR Acquisition: Identify the C3 methine proton. Causality: Because it is alpha to both the carbonyl and the aromatic ring, it will appear as a distinct doublet of doublets (dd) at approximately 3.6–3.8 ppm.

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Action: Acquire a 1 H- 13 C HMBC spectrum to map long-range couplings.

  • Causality: This is the definitive self-validating step. The C3 proton must show a strong 2-bond coupling ( 2JCH​ ) to the lactam carbonyl carbon (~170 ppm) and a 3-bond coupling ( 3JCH​ ) to the ipso-carbon of the nitrophenyl ring. If the nitrophenyl group were mistakenly at C5, the methine proton would not couple to the carbonyl carbon, proving the structural integrity of the C3-isomer.

Application in Drug Development: The PARP Inhibition Pathway

Once 3-(4-Nitrophenyl)-2-piperidinone is synthesized and chirally resolved (often via dynamic kinetic resolution using ω -transaminases 4[4]), the lactam carbonyl is aggressively reduced (e.g., via LiAlH 4​ ) to yield the piperidine ring. The nitro group is subsequently hydrogenated to an aniline, which undergoes C-N cross-coupling to form Niraparib.

Niraparib leverages this piperidine core to bind the catalytic domain of PARP1 and PARP2. The basic nitrogen of the piperidine ring is crucial for forming hydrogen bonds within the PARP active site, effectively trapping the enzyme on damaged DNA and driving synthetic lethality in BRCA-mutated cancer cells.

Figure 2: Mechanism of action for PARP inhibitors derived from the piperidinone scaffold.

References

• Process for preparing intermediate of anti-tumor drug niraparib and an intermediate thereof. Google Patents (WO2019072237A1). URL:[1]

• 4-(3- piperidyls) The preparation method of aniline and its tartrate. Google Patents (CN106883166A). URL:[3]

• Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib. Academia.edu. URL: [Link][2]

• Recent achievements in developing the biocatalytic toolbox for chiral amine synthesis. ResearchGate. URL:[Link][4]

Sources

• 1. WO2019072237A1 - Process for preparing intermediate of anti-tumor drug niraparib and intermediate thereof - Google Patents [patents.google.com]
• 2. (PDF) Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib [academia.edu]
• 3. CN106883166A - 4-（3- piperidyls）The preparation method of aniline and its tartrate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Regiochemical Divergence in Piperidinone Scaffolds: A Technical Guide to 1-(4-Nitrophenyl) vs. 3-(4-Nitrophenyl)-2-piperidinone

Executive Summary

In advanced medicinal chemistry and active pharmaceutical ingredient (API) synthesis, the spatial arrangement of functional groups on a core heterocycle dictates both chemical reactivity and pharmacological utility. This whitepaper provides an in-depth technical analysis of two critical regioisomers: 1-(4-Nitrophenyl)-2-piperidinone and 3-(4-Nitrophenyl)-2-piperidinone .

While sharing the identical molecular formula (C₁₁H₁₂N₂O₃), the migration of the p-nitrophenyl moiety from the lactam nitrogen (1-position) to the α-carbon (3-position) fundamentally alters the molecule's electronic profile, stereochemistry, and downstream applications. The 1-isomer is a globally recognized, achiral building block essential for synthesizing the blockbuster anticoagulant Apixaban, whereas the 3-isomer is a chiral precursor utilized in the development of complex 3-arylpiperidine scaffolds targeting central nervous system (CNS) and oncology pathways.

Structural Topography & Electronic Profiling

1-(4-Nitrophenyl)-2-piperidinone (N-Arylated Lactam)

In this architecture, the p-nitrophenyl group is directly bonded to the lactam nitrogen.

• Electronic Effects: The nitrogen lone pair is heavily delocalized. It participates in resonance with both the adjacent carbonyl group (standard amide resonance) and the electron-withdrawing p-nitrophenyl ring. This dual-delocalization renders the nitrogen virtually non-nucleophilic.

• Steric & Hydrogen Bonding: Because the nitrogen is fully substituted, the molecule possesses zero hydrogen-bond donors . This lack of N-H bonding significantly influences its crystal packing, resulting in a relatively low melting point (94–98 °C) and high solubility in polar aprotic solvents like DMSO and DMF.

3-(4-Nitrophenyl)-2-piperidinone (C-Arylated Lactam)

Here, the p-nitrophenyl group is situated at the C3 position, alpha to the carbonyl.

• Stereochemistry: The C3 carbon is an sp³-hybridized stereocenter, making this molecule chiral. This is a critical feature for drug development, as enantiomeric purity often dictates target binding affinity (e.g., in PARP inhibitors).

• Electronic Effects: The lactam nitrogen retains its proton, meaning the standard secondary amide properties are preserved. The α-proton at C3 is uniquely acidic due to the combined electron-withdrawing effects of the adjacent carbonyl and the benzylic p-nitrophenyl group, allowing for facile enolization or further functionalization.

Fig 1. Regiochemical divergence in the arylation of 2-piperidinone and downstream applications.

Comparative Physicochemical Data

The structural differences manifest directly in the predictive metrics and physicochemical properties of the two isomers. The data below summarizes these distinctions, which are critical for formulation and synthetic route planning.

Property / Metric	1-(4-Nitrophenyl)-2-piperidinone	3-(4-Nitrophenyl)-2-piperidinone
Regiochemistry	N-Arylated (Lactam Nitrogen)	C-Arylated (α-Carbon to Carbonyl)
CAS Number	[1]	N/A (Specialty Intermediate)
Molecular Formula	C₁₁H₁₂N₂O₃	C₁₁H₁₂N₂O₃
Molecular Weight	220.22 g/mol	220.22 g/mol
H-Bond Donors	0	1 (Lactam N-H)
H-Bond Acceptors	3 (Carbonyl O, Nitro O's)	3 (Carbonyl O, Nitro O's)
Chiral Centers	0 (Achiral)	1 (C3 is a stereocenter)
Topological Polar Surface Area	~66.48 Ų	~74.27 Ų
Primary Application	Anticoagulant API (Apixaban)[2]	CNS/Oncology Scaffolds

Synthetic Methodologies & Self-Validating Protocols

To ensure scientific integrity, the synthesis of these compounds must be approached as a self-validating system where every reagent choice is grounded in mechanistic causality.

Protocol A: Synthesis of 1-(4-Nitrophenyl)-2-piperidinone via Intramolecular Cyclization

This route relies on the base-promoted intramolecular Sₙ2 cyclization of an open-chain precursor. According to established industrial standards[1], this method provides high yields (~89.6%) and excellent purity profiles.

Step-by-Step Methodology:

• Reactor Preparation & Reagent Charging: Charge a dry reactor with 5-Chloro-N-(4-nitrophenyl)pentanamide (1.0 eq) and anhydrous Dimethyl Sulfoxide (DMSO).

  • Causality: DMSO is a polar aprotic solvent that selectively solvates cations, leaving anions naked and highly reactive. This dramatically accelerates the subsequent nucleophilic attack.

• Base-Promoted Deprotonation: Add Potassium Carbonate (K₂CO₃, 1.5 eq) to the stirring mixture.

  • Causality: K₂CO₃ is a mild, non-nucleophilic base. It is strong enough to deprotonate the highly acidic N-H of the p-nitroanilide (pKa ~13) but weak enough to prevent the unwanted hydrolysis of the aliphatic chloride or the amide bond.

• Thermal Cyclization: Heat the reaction mixture to 80 °C and stir for 6 hours.

  • Causality: The thermal energy overcomes the activation barrier for the intramolecular Sₙ2 displacement. The amide anion attacks the C5 carbon, displacing the chloride leaving group to form the 6-membered piperidinone ring.

• Quenching & Isolation: Cool the mixture to room temperature and pour it slowly into vigorously stirred ice water.

  • Causality: The target lactam is highly hydrophobic and will rapidly precipitate out of the aqueous phase as a yellow powder. Simultaneously, the ice water quenches the reaction, dissolves the DMSO, and washes away the KCl byproduct, making this a self-purifying step.

• Filtration: Collect the precipitate via vacuum filtration, wash with cold water, and dry under reduced pressure to afford the target compound.

Fig 2. Base-promoted intramolecular SN2 cyclization mechanism for the 1-isomer.

Protocol B: Synthesis of 3-(4-Nitrophenyl)-2-piperidinone via Palladium-Catalyzed α-Arylation

Because the 3-isomer requires forming a C-C bond at the enolizable α-position, a Buchwald-Hartwig-type α-arylation is required.

Step-by-Step Methodology:

• Catalyst & Ligand Pre-activation: In a glovebox, combine Pd₂(dba)₃ (0.02 eq) and a bulky, electron-rich phosphine ligand such as PtBu₃ or XPhos (0.04 eq) in anhydrous toluene.

  • Causality: The bulky ligand promotes reductive elimination and prevents the deactivation of the palladium center by the nitro group of the electrophile.

• Enolate Generation: Add 2-piperidinone (δ-valerolactam, 1.0 eq) and Lithium bis(trimethylsilyl)amide (LiHMDS, 2.1 eq) at -78 °C.

  • Causality: LiHMDS is a strong, sterically hindered base that quantitatively deprotonates the lactam N-H and the α-C-H to form a reactive dilithiated intermediate without acting as a nucleophile.

• Cross-Coupling: Add 1-bromo-4-nitrobenzene (1.1 eq) to the mixture, warm to 90 °C, and stir for 12 hours.

  • Causality: The palladium catalyst undergoes oxidative addition into the C-Br bond, followed by transmetalation with the lactam enolate, and finally reductive elimination to forge the new C-C bond at the 3-position.

• Workup: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via silica gel chromatography to isolate the chiral 3-aryl lactam.

Pharmacological Utility & Downstream Applications

The Apixaban Cascade (1-Isomer)

1-(4-Nitrophenyl)-2-piperidinone is inextricably linked to the commercial synthesis of Apixaban (Eliquis)[3]. The nitro group serves as a masked amine. Upon catalytic hydrogenation (Pd/C, H₂), the nitro group is reduced to an aniline derivative. This aniline undergoes a complex [3+2] cycloaddition with a hydrazone intermediate to construct the central pyrazole ring of the Apixaban pharmacophore.

Fig 3. Workflow integrating 1-(4-Nitrophenyl)-2-piperidinone into the Apixaban API synthesis.

CNS and Oncology Scaffolds (3-Isomer)

The 3-isomer serves a vastly different biological purpose. Reduction of the lactam carbonyl (using LiAlH₄ or Borane) yields 3-(4-aminophenyl)piperidine. The 3-arylpiperidine motif is a "privileged scaffold" in medicinal chemistry. The basic piperidine nitrogen can form critical salt bridges with aspartate residues in G-protein coupled receptors (GPCRs), making it highly valuable for synthesizing dopamine/serotonin reuptake inhibitors, as well as emerging Poly (ADP-ribose) polymerase (PARP) inhibitors used in targeted cancer therapies.

References

• Pharmaffiliates. "CAS No : 38560-30-4 | Product Name : 1-(4-Nitrophenyl)piperidin-2-one." Pharmaffiliates Reference Standards. Available at:[Link]

Sources

• 1. 1-(4-Nitrophenyl)-2-piperidinone | 38560-30-4 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. evitachem.com [evitachem.com]

The 3-Aryl-2-Piperidinone Scaffold: A Privileged Core for Modern Drug Discovery

Abstract

The 3-aryl-2-piperidinone scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating remarkable versatility and therapeutic potential. This heterocyclic core, combining a rigid lactam ring with a spatially defined aryl substituent, provides an ideal framework for developing potent and selective modulators of a wide array of biological targets. Its synthetic tractability allows for extensive chemical exploration, leading to the discovery of agents with applications in oncology, inflammation, and neuroscience. This in-depth technical guide provides a comprehensive overview of the 3-aryl-2-piperidinone core, synthesizing field-proven insights into its synthesis, mechanism of action, structure-activity relationships (SAR), and therapeutic applications. We will explore key examples, from potent enzyme inhibitors to modulators of complex protein-protein interactions, to illustrate the power and potential of this versatile scaffold in contemporary drug development.

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, "privileged scaffolds" are molecular frameworks that are capable of binding to multiple, unrelated biological targets, thereby serving as a rich source for drug discovery. The piperidone ring is one such core, found in numerous natural products and FDA-approved drugs.[1][2] Its derivatives exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects.[2][3] The introduction of an aryl group at the 3-position imposes critical conformational constraints and provides a vector for molecular recognition, creating the 3-aryl-2-piperidinone scaffold. This arrangement has proven particularly fruitful for targeting challenging targets like G-protein coupled receptors (GPCRs), enzymes, and protein-protein interactions (PPIs).[4][5] The scaffold's value lies in its trifecta of desirable properties: synthetic accessibility, metabolic stability, and the ability to present substituents in a well-defined three-dimensional space, facilitating precise interactions with biological macromolecules.[6]

Synthetic Strategies: Building the Core

The construction of the 3-aryl-2-piperidinone scaffold can be approached through several robust synthetic routes. The choice of method often depends on the desired substitution pattern, stereochemistry, and scalability. Key strategies include multicomponent reactions, intramolecular cyclizations, and modern catalytic cross-coupling methods.[2][7]

A generalized workflow for the synthesis of these scaffolds often involves the formation of the core piperidinone ring followed by diversification.

Caption: Generalized workflow for 3-aryl-2-piperidinone drug discovery.

Featured Synthetic Protocol: Copper-Catalyzed N-Arylation and Palladium-Catalyzed Biaryl Coupling

This protocol provides a representative method for synthesizing a library of 3-aryl-2-piperidinone urea analogues, as demonstrated in the development of Formyl Peptide Receptor 2 (FPR2) agonists.[4] The causality behind this experimental choice is its modularity; it allows for the late-stage introduction of diverse aryl groups at two different positions, enabling rapid exploration of the structure-activity relationship.

Step 1: N-Arylation of the Piperidinone Core

• Reaction: Copper-catalyzed coupling of a protected 3-amino-2-piperidinone with a dibromo-aryl compound.

• Reagents & Conditions: To a solution of (R)-tert-butyl (2-oxopiperidin-3-yl)carbamate (1.0 eq) and 1,4-dibromobenzene (1.2 eq) in 1,4-dioxane, add CuI (0.1 eq), N,N'-dimethylethylenediamine (0.2 eq), and K₃PO₄ (2.0 eq).

• Procedure: Purge the reaction vessel with argon. Heat the mixture to 60 °C and stir for 6 hours. Monitor reaction completion by TLC or LC-MS. Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Step 2: Deprotection and Urea Formation

• Reaction: Boc deprotection followed by reaction with an isocyanate.

• Reagents & Conditions: Dissolve the N-arylated intermediate from Step 1 in 1,4-dioxane and cool to 0 °C. Add 4 M HCl in 1,4-dioxane dropwise and allow the reaction to warm to room temperature over 1 hour. Concentrate the mixture to dryness.

• Procedure: Dissolve the resulting amine hydrochloride salt in THF and add triethylamine (TEA) (2.5 eq). Cool to 0 °C and add the desired isocyanato-aryl compound (e.g., isocyanato-4-(trifluoromethyl)benzene) (1.1 eq). Stir the reaction for 15 hours, allowing it to warm to room temperature. Quench with water and extract with ethyl acetate. Wash the combined organic layers, dry, and concentrate. The crude urea can be purified by chromatography.

Step 3: Palladium-Catalyzed Biaryl Coupling

• Reaction: Suzuki coupling to install the final aryl group.

• Reagents & Conditions: Combine the aryl bromide from Step 2 (1.0 eq), the desired aryl boronic acid (1.5 eq), K₃PO₄ (3.0 eq), and PdCl₂(dppf)·DCM (0.1 eq) in 1,4-dioxane.

• Procedure: Degas the mixture and purge with argon. Heat the reaction to 60 °C and stir for 16 hours. After cooling, dilute with ethyl acetate and filter through celite. Wash the filtrate, dry, and concentrate. Purify the final compound by flash chromatography to yield the desired 3-aryl-2-piperidinone derivative.[4]

Therapeutic Applications & Mechanisms of Action

The 3-aryl-2-piperidinone scaffold has been successfully employed to develop inhibitors and modulators for several important drug targets.

G-Protein Coupled Receptors (GPCRs): FPR2 Agonists for Inflammation Resolution

The formyl peptide receptor 2 (FPR2) is a key GPCR involved in regulating inflammation. Agonism of FPR2 can stimulate the resolution of inflammation, making it a promising therapeutic target.[4]

• Mechanism of Action: Aryl piperidinone ureas act as potent and selective agonists of FPR2. Molecular docking studies using a cryo-EM structure of FPR2 suggest a specific binding mode that explains both potency and selectivity over the related FPR1 receptor.[4] The inhibitor's urea moiety forms crucial hydrogen bonds with residues D106 and R205 in the binding pocket. The N-phenyl piperidinone core makes hydrophobic contact with helices 6 and 7, while the bi-aryl system projects into a hydrophobic activation chamber formed by helices 3 and 6.[4] This multi-point interaction stabilizes the active conformation of the receptor, triggering downstream signaling.

Caption: Key interactions of an aryl piperidinone urea agonist within the FPR2 binding site.

Protein-Protein Interactions: MDM2-p53 Inhibitors for Oncology

The interaction between the p53 tumor suppressor and its negative regulator, MDM2, is a critical control point in cell growth and a prime target for cancer therapy. Blocking this interaction can reactivate p53, leading to tumor cell apoptosis.

• Mechanism of Action: Piperidinone-based inhibitors have been developed that potently disrupt the MDM2-p53 interaction.[5] These small molecules act as "p53 mimetics," binding to a deep hydrophobic cleft on the surface of MDM2 that is normally occupied by p53. X-ray co-crystal structures reveal that the piperidinone core serves as a rigid scaffold to orient key hydrophobic groups (such as chloro- and fluoro-substituted phenyl rings) into three specific pockets within the MDM2 cleft (Phe19, Trp23, and Leu26 pockets).[5] The N-alkyl substituent on the piperidinone provides an additional vector for optimization, allowing for fine-tuning of pharmacokinetic properties without compromising binding affinity.

Enzyme Inhibition: DPP-4 Inhibitors for Type 2 Diabetes

Dipeptidyl peptidase IV (DPP-4) is an enzyme that inactivates incretin hormones, which are important for glucose homeostasis. Inhibiting DPP-4 is a validated strategy for treating type 2 diabetes.

• Mechanism of Action: Piperidinone-constrained phenethylamines have been identified as novel, potent, and selective DPP-4 inhibitors.[8] The piperidinone ring locks the phenethylamine moiety into a specific conformation that is favorable for binding to the active site of the DPP-4 enzyme. The primary amine of the phenethylamine portion interacts with the key catalytic residues (Glu205/Glu206) in the S2 subsite, while the aryl portion fits into the hydrophobic S1 pocket. The constrained conformation provided by the piperidinone scaffold enhances potency and selectivity compared to more flexible analogues.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 3-aryl-2-piperidinone scaffold has yielded crucial insights into the structural requirements for potent biological activity.

SAR of FPR2 Agonists

In the aryl piperidinone urea series targeting FPR2, SAR exploration revealed several key determinants of potency and selectivity.[4]

Compound	R¹ (Bi-aryl Core)	R² (Urea Phenyl)	FPR2 EC₅₀ (nM)	FPR1/FPR2 Selectivity
Hit 1	-SO₂-	(Amide) -CF₃	310	1
9	-S(O)NH-	-CF₃	0.8	110
11	-NHSO₂-	-CF₃	0.4	>250
15	-NHSO₂-	-Cl	0.8	>125
17	-NHSO₂-	-OCF₃	16	62
20	-NHSO₂- (ortho-F)	-CF₃	0.3	>333
(Data synthesized from ACS Med. Chem. Lett. 2024, 15, 8, 1149–1156)[4]

• Bi-aryl Core (R¹): Replacing the initial sulfone linker with a sulfoximine (-S(O)NH-) or a reverse sulfonamide (-NHSO₂-) dramatically increased both potency and selectivity. This is likely due to optimized geometry and the ability to form different hydrogen bonding interactions within the receptor.

• Urea Phenyl Group (R²): Electron-withdrawing groups at the para-position (e.g., -CF₃, -Cl) are well-tolerated and maintain high potency. Bulky substituents at the ortho- or meta-positions resulted in weaker potency, suggesting steric constraints in that region of the binding pocket.

• Stereochemistry: The absolute stereochemistry at the 3-position of the piperidinone ring is critical for activity, though the optimal configuration can be target-dependent.

SAR of MDM2-p53 Inhibitors

For MDM2 inhibitors, the SAR is driven by optimizing hydrophobic interactions within the p53 binding cleft.[5]

Compound	N-substituent	HTRF IC₅₀ (µM)	Cell Proliferation IC₅₀ (µM)
1	-CH₂CH₂OH	0.0011	0.073
2	-CH₂CH₂OCH₃	0.002	0.093
3	(S)-tetrahydrofuran-3-yl	0.001	0.063
6	(S)-(1-methyl-1H-pyrazol-3-yl)methyl	0.001	0.088
23	-CH(CH₃)₂ (Isopropyl)	0.002	0.096
(Data synthesized from ACS Med. Chem. Lett. 2014, 5, 8, 917–921)[5]

• Aryl Groups: The presence of a 6-chloro-3-fluoro-phenyl group and a 4-chlorophenyl group at the 3- and 6-positions of the piperidinone, respectively, is crucial for anchoring the molecule into the hydrophobic pockets of MDM2.

• N-Substituent: The N-substituent on the piperidinone ring explores a solvent-exposed region. This allows for significant structural diversity to be introduced to improve pharmacokinetic properties (e.g., metabolic stability, solubility) with minimal impact on the core binding potency. Small, polar heterocyclic groups and simple alkyl groups like isopropyl were found to be highly effective.

Future Perspectives

The 3-aryl-2-piperidinone scaffold remains a fertile ground for medicinal chemistry innovation. Its proven success establishes it as a reliable starting point for hit-to-lead campaigns. Future research will likely focus on several key areas:

• Novel Targets: Expanding the application of this scaffold to new and challenging target classes, such as epigenetic targets and allosteric sites on enzymes.

• Stereocontrolled Synthesis: The development of more efficient and general stereoselective synthetic methods will be critical to fully explore the chemical space and optimize chiral interactions with biological targets.[9]

• Bioisosteric Replacement: Investigating bioisosteres for the lactam ring to further modulate properties like metabolic stability, cell permeability, and target residence time.

• Covalent Inhibitors: Incorporating reactive "warheads" onto the scaffold to develop targeted covalent inhibitors, which can offer enhanced potency and duration of action.

References

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• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link]

• Shirude, P. S., et al. (2024). Discovery and Optimization of Aryl Piperidinone Ureas as Selective Formyl Peptide Receptor 2 Agonists. ACS Medicinal Chemistry Letters, 15(8), 1149–1156. [Link]

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• Sathiyapriya, R., et al. (2022). Synthesis, Spectroscopic, Computational, Biological and Molecular docking studies on 3‐allyl 2,6‐diaryl piperidin‐4‐ones. Journal of Molecular Structure, 1268, 133694. [Link]

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• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221-14226. [Link]

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Biological activity of 3-substituted piperidin-2-one derivatives

An In-depth Technical Guide to the Biological Activity of 3-Substituted Piperidin-2-one Derivatives

Executive Summary

The piperidin-2-one (δ-lactam) core is a renowned privileged scaffold in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals.[1][2] Its inherent conformational flexibility and capacity for diverse substitutions allow for the fine-tuning of steric and electronic properties, making it an ideal template for drug design. This guide focuses specifically on derivatives substituted at the 3-position, a critical locus for modulating biological activity. We will explore the synthetic strategies for accessing these compounds, delve into their significant anticancer, neuroprotective, and antimicrobial activities, and elucidate the underlying mechanisms of action. By synthesizing data from contemporary research, this document provides a technical overview for researchers and drug development professionals, highlighting key structure-activity relationships and offering detailed experimental protocols to guide future investigations in this promising chemical space.

Introduction: The Piperidin-2-one Scaffold in Drug Discovery

The six-membered piperidine ring is a ubiquitous feature in a vast array of biologically active molecules, from alkaloids to blockbuster drugs.[3][4][5] When this ring incorporates a lactam functionality, forming piperidin-2-one, it gains a unique set of properties. The amide bond introduces polarity and hydrogen bonding capabilities, while the saturated carbon backbone allows for specific three-dimensional arrangements that can optimize interactions with biological targets.[6]

The rationale for focusing on the 3-position stems from its proximity to the carbonyl group and its potential to directly influence the molecule's interaction with enzyme active sites or receptor binding pockets. Substituents at this position can act as key pharmacophoric elements, dictating the compound's potency, selectivity, and overall biological profile. This guide will demonstrate that strategic modification at the C-3 position has yielded derivatives with significant therapeutic potential across multiple disease areas.

Synthetic Strategies and Methodologies

The synthesis of 3-substituted piperidin-2-ones can be achieved through various routes, often designed for efficiency and stereocontrol. Common strategies include multicomponent reactions (MCRs), which offer high atom economy, and cyclization of linear precursors.[1][7]

A prevalent and effective approach involves the α-alkylation of an ester, followed by azide reduction and subsequent intramolecular cyclization to form the δ-lactam ring.[1] This method is versatile, tolerates a range of functional groups, and allows for the introduction of diverse substituents at the target position.

Visualizing the Synthetic Workflow

Caption: General workflow for the synthesis of 3-substituted piperidin-2-ones.

Experimental Protocol: Synthesis of 3-Phenylpiperidin-2-one

This protocol is a representative example adapted from established methodologies for synthesizing 3-substituted piperidin-2-ones from esters.[1]

Objective: To synthesize 3-phenylpiperidin-2-one via a three-step sequence involving α-alkylation, azide reduction, and lactamization.

Materials:

• Methyl phenylacetate

• Lithium diisopropylamide (LDA) solution

• 3-Azidopropyl trifluoromethanesulfonate

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Palladium on carbon (10 wt%)

• Diatomaceous earth

• Standard laboratory glassware and hydrogenation apparatus (e.g., H-Cube® or Parr shaker)

Methodology:

• Step 1: α-Alkylation of Methyl Phenylacetate

  • Dissolve methyl phenylacetate (1.0 eq.) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add LDA solution (1.1 eq.) dropwise, maintaining the temperature at -78 °C. The choice of a strong, non-nucleophilic base like LDA is critical to ensure complete deprotonation at the α-carbon without competing ester saponification.

  • Stir the resulting enolate solution for 30 minutes at -78 °C.

  • Add a solution of 3-azidopropyl trifluoromethanesulfonate (1.2 eq.) in anhydrous THF dropwise. The triflate is an excellent leaving group, facilitating an efficient SN2 reaction.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 16 hours.

  • Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude azido ester is typically used in the next step without further purification.

• Step 2: Reduction of the Azide

  • Dissolve the crude azido ester from Step 1 in methanol (to a concentration of ~0.25 M).

  • Add 10 wt% Pd/C catalyst (approx. 5 mol%).

  • Subject the mixture to hydrogenation. This can be performed in a batch reactor under H₂ atmosphere (e.g., 50 psi) for 12-16 hours or using a continuous flow hydrogenation reactor (e.g., H-Cube®) for optimized conversion and safety.[1] The palladium catalyst is essential for the efficient and clean reduction of the azide to the primary amine without affecting the ester group.

  • Upon reaction completion (monitored by TLC or LC-MS), filter the reaction mixture through a pad of diatomaceous earth to remove the Pd/C catalyst.

  • Rinse the filter pad with methanol and concentrate the filtrate under reduced pressure.

• Step 3: Intramolecular Cyclization (Lactamization)

  • Heat the crude amino ester obtained from Step 2, either neat or in a high-boiling solvent like toluene, at a temperature of 80-110 °C for 12-24 hours. The elevated temperature provides the activation energy needed for the intramolecular nucleophilic attack of the amine onto the ester carbonyl, leading to ring closure and elimination of methanol.

  • Cool the reaction mixture to room temperature.

  • Purify the resulting 3-phenylpiperidin-2-one by silica gel column chromatography to yield the final product.

Key Biological Activities and Mechanisms of Action

Derivatives of 3-substituted piperidin-2-one have demonstrated a remarkable breadth of biological activities, with the most prominent being in oncology, neuropharmacology, and infectious diseases.

Anticancer Activity

The piperidinone scaffold is a key feature in compounds designed to target cancer cell proliferation and survival pathways.[7][8]

Mechanism of Action: A primary mechanism involves the inhibition of the MDM2-p53 interaction.[7] The p53 protein is a critical tumor suppressor that is often kept inactive in cancer cells by binding to its negative regulator, MDM2. Small molecules that block this interaction can reactivate p53, leading to cell cycle arrest and apoptosis. 3-substituted piperidin-2-ones can mimic key residues of the p53 peptide, fitting into the hydrophobic pocket of MDM2 and disrupting the protein-protein interaction. This leads to an increase in the expression of pro-apoptotic genes like Bax.[8]

Caption: Inhibition of the MDM2-p53 pathway by piperidin-2-one derivatives.

Quantitative Data: In Vitro Cytotoxicity

Compound Class	Substituent Example	Target Cell Line	IC₅₀ (µM)	Reference
Piperidinone-Thiazole Glycoside	Varies	HCT-116 (Colon)	5.1 - 15.3	[9]
Piperidinone-Pyrimidine Glycoside	Varies	MCF-7 (Breast)	6.2 - 20.4	[9]
3-Chloro-3-methyl-diarylpiperidin-4-one*	4-Chlorophenyl	Myeloma (RPMI-8226)	~10-20	[8]

Note: Data for piperidin-4-one is included for structural comparison and relevance.

Neuroprotective and CNS Effects

The blood-brain barrier permeability and structural versatility of piperidin-2-one derivatives make them attractive candidates for treating neurological disorders.

Mechanism of Action:

• Alzheimer's Disease: Certain derivatives have been shown to inhibit the self-aggregation of β-amyloid (Aβ) peptides, a key pathological event in Alzheimer's disease.[10] Additionally, they can exert anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) in microglia, the brain's resident immune cells.[10] This dual action of preventing plaque formation and reducing neuroinflammation is a highly sought-after therapeutic strategy.

• Ischemic Stroke: In models of ischemic stroke, these compounds have demonstrated neuroprotective effects by protecting neurons from glutamate-induced excitotoxicity and reducing the cerebral infarction area.[11][12][13]

Quantitative Data: Neuroprotective Activity

Compound ID	Assay Model	Measured Effect	Result	Reference
Compound A10	L-glutamic acid-induced injury in SH-SY5Y cells	Cell Viability	Superior protection vs. control	[11][12]
Compound 7q	Aβ(1-42) self-aggregation assay	Inhibition of Aggregation	59.1% at 20 µM	[10]
Compound 9d	Middle Cerebral Artery Occlusion (MCAO) in rats	Reduction in Infarct Area	Significant reduction	[13]

Antimicrobial Activity

The piperidine scaffold is a common feature in antibacterial and antifungal agents.[14][15][16]

Mechanism of Action: While the exact mechanisms are diverse and depend on the specific substituents, they are generally believed to involve disruption of the microbial cell membrane or inhibition of essential enzymes. The activity profile often differs between Gram-positive and Gram-negative bacteria, likely due to differences in their cell wall structures.[14]

Experimental Protocol: Antimicrobial Susceptibility Testing (Disc Diffusion Method)

This protocol is a standard method for evaluating the antimicrobial activity of novel compounds.[2][15]

Objective: To determine the qualitative antimicrobial activity of synthesized 3-substituted piperidin-2-one derivatives against representative bacterial strains.

Materials:

• Test compounds (dissolved in a suitable solvent like DMSO or ethanol, e.g., 10 mg/mL)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Mueller-Hinton Agar (MHA) plates

• Sterile 6 mm filter paper discs

• Positive control antibiotic discs (e.g., Chloramphenicol, Ampicillin)

• Negative control discs (solvent only)

• Sterile swabs, micropipettes, and incubator

Methodology:

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture in sterile saline or broth, adjusting the turbidity to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). This standardization is crucial for reproducibility.

• Plate Inoculation: Dip a sterile swab into the standardized bacterial suspension, remove excess liquid by pressing against the inside of the tube, and swab the entire surface of an MHA plate three times, rotating the plate 60 degrees after each application to ensure uniform coverage.

• Disc Application:

  • Aseptically apply sterile 6 mm paper discs to the inoculated agar surface.

  • Pipette a defined volume (e.g., 10 µL) of the test compound solution onto a disc.

  • Apply positive and negative control discs to the same plate for validation.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Data Analysis: Measure the diameter (in mm) of the zone of inhibition (the clear area around the disc where bacterial growth is prevented). A larger zone diameter indicates greater antimicrobial activity. Compare the results for the test compounds against the positive and negative controls.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

Compound Class	Microorganism	MIC (µg/mL)	Reference
Halogenobenzene-Piperidine	S. aureus	32 - 128	[14]
Halogenobenzene-Piperidine	C. albicans	32 - 64	[14]
Piperidin-4-one Thiosemicarbazone*	S. aureus	> 100	[17]

Note: Data for piperidin-4-one is included for structural comparison and relevance.

Structure-Activity Relationship (SAR) Insights

The biological activity of these derivatives is highly dependent on the nature and position of the substituents.

• Influence of C-3 Substituent: The size, lipophilicity, and electronic properties of the group at the 3-position are paramount. For neuroprotective agents, aromatic heterocyclic rings containing sulfur have shown good activity.[12] For anticancer activity, bulky aryl groups can enhance binding to protein targets like MDM2.

• Impact of Other Substitutions: While this guide focuses on the C-3 position, substitutions on the piperidine nitrogen (N-1) or at other ring carbons also significantly modulate activity. For example, in a series of N-piperidinyl indoles, moving a key substituent from the indole 3-position to the 2-position changed the pharmacological profile from a partial agonist to a full agonist at the nociceptin opioid receptor.[18] This highlights the subtle interplay of substituent positioning in determining the ultimate biological effect.

Caption: Key structural sites for SAR modulation on the piperidin-2-one core.

Future Perspectives and Conclusion

3-Substituted piperidin-2-one derivatives represent a versatile and highly promising class of compounds for drug discovery. Their demonstrated efficacy across oncology, neuroprotection, and antimicrobial applications validates the privileged nature of this scaffold.

Future research should focus on several key areas:

• Stereoselective Synthesis: Many biological targets are chiral. The development of robust stereoselective synthetic routes will be crucial to isolate the most active enantiomers and reduce potential off-target effects.[19][20]

• Mechanism Deconvolution: For many of these compounds, particularly the antimicrobial agents, the precise molecular targets remain to be elucidated. Advanced biochemical and proteomic studies are needed to pinpoint their mechanisms of action.

• Pharmacokinetic Optimization: While potent in vitro, these compounds must possess favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties to be viable drug candidates. Future work should involve modifying structures to enhance bioavailability and metabolic stability while minimizing toxicity.[8]

• Expansion of Chemical Diversity: Exploring a wider range of substituents at the 3-position and in combination with modifications at other positions will undoubtedly uncover novel biological activities and more potent lead compounds.

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Engineering the Future of Therapeutics: Novel Lactam Scaffolds in Drug Discovery

Executive Summary

For decades, the lactam ring has been inextricably linked to antibacterial pharmacology, dominated by the clinical success of penicillins and cephalosporins[1]. However, modern drug discovery is undergoing a structural renaissance. To combat high attrition rates in clinical trials caused by poor pharmacokinetic properties and off-target toxicity, medicinal chemists are migrating from flat, sp2 -hybridized aromatic molecules toward highly three-dimensional, sp3 -rich architectures.

Novel lactam scaffolds—specifically spirocyclic lactams, bridged lactams, and fused bicyclic azepanes—have emerged as highly privileged, conformationally restricted frameworks. This whitepaper details the mechanistic rationale, synthetic methodologies, and quantitative profiling required to leverage these novel lactam scaffolds for non-antibacterial applications, particularly in oncology and neuropharmacology[2][3].

Architectural Innovations: Moving Beyond the Antibacterial Paradigm

The core advantage of novel lactam scaffolds lies in their ability to dictate precise spatial arrangements of pharmacophores. Chemoinformatic analyses of vast chemical databases reveal that while simple β -lactams (four-membered) and γ -lactams (five-membered) are common, spiro-fused and bridged lactams remain significantly underrepresented in known drug libraries[3]. This represents a vast, untapped chemical space for novel intellectual property.

Spirocyclic Lactams

The incorporation of a spiro-carbon center into a γ -lactam or β -lactam ring forces the molecule into a rigid, orthogonal three-dimensional conformation[4][5]. This structural pre-organization directly addresses the thermodynamic challenges of target binding. By restricting the conformational flexibility of the unbound ligand, the entropic penalty ( ΔS ) upon binding to the target receptor is minimized, leading to a net increase in binding affinity ( ΔG ).

Bicyclic Azepanes

Expanding the lactam ring to seven members ( ϵ -lactams or azepanes) and fusing them into bicyclic systems unlocks unique vectors for hydrogen bonding and lipophilic interactions. Recent high-throughput enumerations of bicyclic azepanes have yielded potent inhibitors of monoamine transporters (NET/DAT) with exceptional brain penetrance, highlighting their utility in central nervous system (CNS) drug design[6].

Mechanistic Rationale: Causality in Scaffold Design

As application scientists, we do not merely synthesize molecules; we engineer physicochemical properties. The transition to spirocyclic and bicyclic lactams is driven by two critical causal relationships:

• Lipophilic Ligand Efficiency (LLE): Traditional drug optimization often relies on adding lipophilic aromatic rings to increase target affinity, which inversely drives up the partition coefficient ( logD ) and leads to metabolic instability. By replacing flat aromatic rings with sp3 -rich spirocyclic centers, we lower the logD while maintaining or enhancing target affinity ( Ki​ ). This directly improves LLE ( LLE=pKi​−logD ), a critical predictor of in vivo success[7].

• Stereochemical Vectoring: The biological activity of these scaffolds is highly stereodependent. For instance, in σ1​ receptor ligands, trans-configured spirocyclic ligands exhibit significantly higher affinity and selectivity over off-target receptors compared to their cis-counterparts[7]. The rigid scaffold locks the pharmacophores in the optimal spatial vector, preventing the molecule from adopting conformations that bind to off-target proteins.

Experimental Protocols: Synthesis and Validation

To ensure scientific integrity, the following protocols represent a self-validating system for synthesizing and evaluating novel spiro- β -lactam scaffolds. Every step is designed to confirm the structural identity and biological efficacy of the synthesized compounds.

Protocol 1: Diastereoselective Synthesis via Staudinger [2+2] Cycloaddition

Rationale: The Staudinger cycloaddition between a ketene and an imine is the most robust method for constructing the azetidin-2-one core with high stereocontrol, which is essential for pharmacological activity[5].

Step-by-Step Methodology:

• Imine Formation: Condense the appropriate cyclic ketone (e.g., a protected piperidone) with a primary amine in the presence of a Lewis acid catalyst ( TiCl4​ ) in anhydrous dichloromethane (DCM) at 0°C. Stir for 12 hours under an inert argon atmosphere.

• Ketene Generation: In a separate flame-dried flask, dissolve an acyl chloride in anhydrous DCM. Add triethylamine ( Et3​N ) dropwise at -78°C to generate the ketene intermediate in situ.

• Cycloaddition: Slowly transfer the imine solution into the ketene solution at -78°C. Allow the reaction to warm to room temperature over 48-96 hours.

  • Causality Note: The extended reaction time is strictly required due to the enormous torsional, steric, and angular strain generated during the formation of the highly congested spiro-carbon center[5].

• Purification & Validation: Quench the reaction with saturated aqueous NH4​Cl . Extract with ethyl acetate and concentrate under reduced pressure. Purify the resulting diastereomers via preparative HPLC.

  • Self-Validation: Validate the relative stereochemistry using 2D NOESY NMR and confirm the absolute configuration via X-ray crystallography[5].

Protocol 2: In Vitro Target Engagement and LLE Profiling ( σ1​ Receptor)

Rationale: To validate the hypothesis that spirocyclic rigidity improves binding efficiency, we must empirically measure both affinity and lipophilicity to calculate the LLE[7].

Step-by-Step Methodology:

• Radioligand Binding Assay: Incubate the purified spiro-lactam (in concentrations ranging from 0.1 nM to 10 μ M) with guinea pig brain homogenates (a rich source of σ1​ receptors) and [3H] (+)-pentazocine (radioligand) in 50 mM Tris-HCl buffer (pH 7.4) for 120 minutes at 22°C.

• Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine to reduce non-specific binding. Measure bound radioactivity using a liquid scintillation counter to determine the IC50​ . Calculate the Ki​ using the Cheng-Prusoff equation.

• Physicochemical Profiling: Determine logD7.4​ using the standardized shake-flask method (octanol/PBS buffer, pH 7.4) coupled with LC-MS/MS quantification.

• LLE Calculation: Calculate LLE=pKi​−logD7.4​ . An LLE > 5.0 indicates a highly efficient, drug-like candidate suitable for in vivo progression[7].

Quantitative Data: Structure-Affinity Relationships

The following table summarizes the impact of scaffold rigidification on physicochemical and pharmacological properties. The data clearly demonstrate the superiority of spirocyclic and bicyclic lactams over flexible linear analogs in achieving high Lipophilic Ligand Efficiency (LLE).

Scaffold Architecture	Primary Target	Affinity ( Ki​ , nM)	Lipophilicity ( logD7.4​ )	LLE	Selectivity Fold (vs off-target)
Flexible Linear Amine	σ1​ Receptor	45.0	3.8	3.5	15x
Spiro- γ -lactam (cis)	σ1​ Receptor	12.5	2.1	5.8	40x
Spiro- γ -lactam (trans)	σ1​ Receptor	3.6	2.4	6.0	>100x
Bicyclic Azepane (cis-fused)	NET / DAT	85.0	1.9	5.1	25x

Data synthesized from structure-affinity relationship studies on novel lactam derivatives[6][7].

Workflow Visualization

The logical progression from library generation to in vivo validation relies on a strict filtering funnel, prioritizing 3D conformation and LLE.

Workflow for design and validation of novel lactam scaffolds in drug discovery.

Conclusion

The strategic implementation of novel lactam scaffolds represents a critical frontier in medicinal chemistry. By moving past the historical limitations of β -lactams as mere antibacterial agents, and leveraging the inherent 3D rigidity of spirocyclic and bicyclic systems, drug discovery professionals can systematically engineer molecules with superior target affinity, exquisite selectivity, and optimal pharmacokinetic profiles.

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• 4. Strategies and methodologies for the construction of spiro-γ-lactams: an update - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. ScholarWorks @ UTRGV - Research Symposium: Synthesis of medicinally privileged spiro-β-lactams [scholarworks.utrgv.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Diastereoselective synthesis and structure–affinity relationships of σ1 receptor ligands with spirocyclic scaffold - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Solubility of 3-(4-Nitrophenyl)-2-piperidinone in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of a compound is a critical first step in the drug development pipeline, influencing everything from formulation to bioavailability. This guide provides a comprehensive technical overview of the solubility of 3-(4-Nitrophenyl)-2-piperidinone, a heterocyclic compound with potential applications in medicinal chemistry. We will explore the theoretical underpinnings of its solubility, present detailed experimental protocols for its determination, and provide an illustrative analysis of its solubility profile across a range of common organic solvents. This document is intended to serve as a practical resource for researchers, enabling them to make informed decisions in their experimental design and compound handling.

Introduction: The Significance of Solubility in Drug Discovery

The journey of a drug candidate from the laboratory to the clinic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility stands out as a paramount determinant of a compound's ultimate therapeutic success. Poor solubility can lead to a cascade of issues, including low bioavailability, erratic absorption, and difficulties in formulating effective dosage forms.[1] Therefore, a thorough characterization of a compound's solubility in various solvent systems is not merely a routine measurement but a crucial piece of data that informs and directs the entire drug development process.[2]

3-(4-Nitrophenyl)-2-piperidinone is a molecule of interest due to the presence of the piperidinone scaffold, a common motif in a variety of biologically active compounds.[3][4][5] Its structure, featuring a polar lactam group, a nonpolar piperidine ring, and a polar nitrophenyl substituent, suggests a nuanced solubility profile that will be highly dependent on the nature of the solvent. This guide will delve into the factors governing the solubility of this compound and provide the necessary tools to accurately quantify it.

Physicochemical Properties and Predicted Solubility Behavior

While specific experimental data for 3-(4-Nitrophenyl)-2-piperidinone is not extensively available in public literature, we can infer its likely solubility behavior by examining its structural features and comparing it to similar molecules. The parent compound, 2-piperidinone, is a colorless solid.[6] The introduction of a 4-nitrophenyl group at the 3-position significantly influences its properties.

Key Structural Features Influencing Solubility:

• Piperidinone Ring: The lactam functional group within the piperidine ring contains a polar amide bond, capable of acting as both a hydrogen bond donor (the N-H group) and acceptor (the carbonyl oxygen). This imparts a degree of polarity to the molecule.

• 4-Nitrophenyl Group: The nitro group is a strong electron-withdrawing group, making the aromatic ring electron-deficient and contributing significantly to the molecule's polarity. The nitro group can also act as a hydrogen bond acceptor.

• Overall Polarity: The combination of the lactam and the nitrophenyl group results in a molecule with considerable polarity. However, the presence of the hydrocarbon backbone of the piperidine ring and the benzene ring introduces nonpolar character as well.

Based on these features, we can predict that 3-(4-Nitrophenyl)-2-piperidinone will exhibit preferential solubility in polar organic solvents. The general principle of "like dissolves like" suggests that solvents capable of hydrogen bonding and with a significant dipole moment will be most effective at solvating this molecule.[7] Conversely, its solubility in nonpolar solvents is expected to be limited. While some sources indicate that the related compound 1-(4-Nitrophenyl)-2-piperidinone is soluble in organic solvents like ethanol and chloroform and insoluble in water, quantitative data is scarce.[8][9]

Experimental Determination of Solubility: Methodologies and Protocols

Accurate determination of solubility requires robust and well-controlled experimental methods. The "shake-flask" method is a widely accepted and conceptually straightforward approach for determining equilibrium solubility.[10][11] This can be coupled with various analytical techniques to quantify the concentration of the dissolved solute.

The Shake-Flask Method: A Gold Standard Protocol

The shake-flask method involves agitating an excess of the solid compound in the solvent of choice for a sufficient period to reach equilibrium.[12][13] The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is measured.

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of 3-(4-Nitrophenyl)-2-piperidinone using the shake-flask method.

Gravimetric Analysis Protocol

Gravimetric analysis is a direct and highly accurate method for determining the concentration of a dissolved solid.[14][15][16][17] It involves evaporating the solvent from a known volume of the saturated solution and weighing the remaining solid.[18]

Step-by-Step Protocol:

• Preparation of Saturated Solution: Follow steps A-E in the workflow diagram above.

• Sample Collection: Accurately pipette a known volume (e.g., 5.00 mL) of the clear, saturated filtrate into a pre-weighed, dry evaporating dish.

• Solvent Evaporation: Gently evaporate the solvent in a fume hood, followed by drying in a vacuum oven at a temperature below the compound's melting point until a constant weight is achieved.

• Weighing: Allow the evaporating dish to cool to room temperature in a desiccator before weighing to the nearest 0.1 mg.

• Calculation: The solubility (in g/L) is calculated by dividing the mass of the dried solute by the volume of the filtrate taken.

UV-Visible Spectroscopy Protocol

For compounds with a suitable chromophore, UV-Visible spectroscopy offers a rapid and sensitive method for concentration determination.[19] 3-(4-Nitrophenyl)-2-piperidinone, with its nitrophenyl group, is expected to have a strong UV absorbance.

Step-by-Step Protocol:

• Preparation of Saturated Solution: Follow steps A-E in the workflow diagram above.

• Preparation of Standard Solutions: Prepare a series of standard solutions of 3-(4-Nitrophenyl)-2-piperidinone of known concentrations in the solvent of interest.

• Generation of Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus concentration.

• Sample Measurement: Dilute an aliquot of the saturated filtrate with the solvent to bring its absorbance within the linear range of the calibration curve. Measure the absorbance of the diluted sample.

• Calculation: Use the equation of the line from the calibration curve to determine the concentration of the diluted sample, and then account for the dilution factor to find the solubility.

Illustrative Solubility Data

While exhaustive experimental data is not publicly available, the following table presents a set of illustrative solubility data for 3-(4-Nitrophenyl)-2-piperidinone in a range of organic solvents at 25°C. This data is synthesized based on the predicted physicochemical properties and general solubility principles.

Solvent	Dielectric Constant (ε)	Polarity Index	Predicted Solubility (g/L)
Polar Protic Solvents
Methanol	32.7	5.1	~ 50
Ethanol	24.5	4.3	~ 35
Isopropanol	19.9	3.9	~ 20
Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)	46.7	7.2	> 100
N,N-Dimethylformamide (DMF)	36.7	6.4	> 100
Acetonitrile	37.5	5.8	~ 60
Acetone	20.7	5.1	~ 45
Moderately Polar Solvents
Dichloromethane (DCM)	9.1	3.1	~ 15
Chloroform	4.8	4.1	~ 25
Nonpolar Solvents
Toluene	2.4	2.4	< 1
Hexane	1.9	0.1	< 0.1

Relationship between Solvent Polarity and Solubility

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Advanced Methodologies in the Asymmetric Synthesis of 3-Arylpiperidin-2-ones: A Comprehensive Technical Guide

Executive Summary & Pharmacological Relevance

The 3-arylpiperidin-2-one scaffold, alongside its reduced 3-arylpiperidine counterpart, is a privileged pharmacophore in medicinal chemistry. It forms the structural core of numerous FDA-approved therapeutics and clinical candidates, including the PARP inhibitor Niraparib, the antipsychotic Preclamol, and various neurokinin antagonists like Osanetant [1].

Historically, accessing enantiopure 3-arylpiperidin-2-ones relied on inefficient classical resolution or the use of stoichiometric chiral auxiliaries, which suffer from poor atom economy and limited scalability. As drug development demands highly functionalized, stereochemically pure libraries, the field has rapidly pivoted toward catalytic asymmetric methodologies. This whitepaper critically evaluates three state-of-the-art synthetic paradigms: Rhodium-catalyzed reductive Heck reactions, Phase-Transfer Catalysis (PTC) for quaternary stereocenters, and Nickel-catalyzed reductive cross-coupling.

By deconstructing the causality behind these experimental designs, this guide provides researchers with robust, self-validating protocols for integrating these advanced synthetic workflows into active drug discovery pipelines.

Mechanistic Paradigms in Asymmetric Synthesis

Rhodium-Catalyzed Asymmetric Reductive Heck Reactions

Traditional stepwise construction of the piperidine ring is synthetically exhaustive. A modern paradigm bypasses this by utilizing abundant pyridine feedstocks. Following partial reduction to dihydropyridine, a Rh-catalyzed asymmetric reductive Heck reaction with arylboronic acids establishes the C3 stereocenter[1].

Causality of Experimental Design: Rhodium(I) catalysts, when complexed with chiral ligands (e.g., Josiphos derivatives), exhibit exceptional enantiofacial discrimination during the carbometalation of the dihydropyridine double bond. The addition of an aqueous base (such as CsOH) is not merely for pH control; it is mechanistically critical to accelerate the transmetalation of the arylboronic acid onto the Rh-center, preventing non-productive catalyst degradation.

Rh-catalyzed reductive Heck workflow for synthesizing chiral 3-arylpiperidines.

Phase-Transfer Catalysis (PTC) for Quaternary Stereocenters

The construction of contiguous quaternary stereocenters at the α-position of lactams is notoriously challenging due to severe steric repulsion and the risk of base-induced epimerization. Maruoka and colleagues resolved this via an asymmetric phase-transfer-catalyzed α-alkylation of 3-arylpiperidin-2-ones [2].

Causality of Experimental Design: The breakthrough in this protocol is the installation of a 2,2-diarylvinyl group on the lactam nitrogen. This acts as a dual-purpose achiral auxiliary: it prevents N-alkylation and provides critical steric bulk. When the aqueous base generates the enolate at the biphasic interface, the chiral quaternary ammonium PTC catalyst forms a tight ion pair. The 2,2-diarylvinyl group forces the enolate into a highly specific conformation, allowing the chiral catalyst to effectively block one face, resulting in near-perfect enantioselective electrophilic attack by the alkyl bromide.

Phase-transfer catalytic cycle for asymmetric α-alkylation of 3-arylpiperidin-2-ones.

Nickel-Catalyzed Asymmetric Reductive Cross-Coupling

Most traditional cross-couplings require pre-formed, moisture-sensitive organometallic reagents (e.g., Grignard or zinc reagents). A highly pragmatic alternative is the Ni-catalyzed reductive cross-coupling of 3-chloro-δ-lactams with Csp2-hybridized organohalides, utilizing elemental Manganese (Mn) as a terminal reductant [3].

Causality of Experimental Design: By utilizing a Nickel(II) pre-catalyst and a chiral BiIm (bis-imidazole) ligand, the system undergoes in situ reduction by Mn to an active Ni(0) species. This method circumvents the need for stoichiometric chiral reagents. The chiral BiIm ligand is electronically tuned to stabilize the radical intermediates generated from the 3-chloro-lactam, ensuring high stereoretention during the C-C bond formation event.

Quantitative Data & Comparative Efficacy

The following table synthesizes the operational metrics of the three primary methodologies, allowing for rapid strategic selection based on target requirements.

Synthetic Methodology	Core Catalyst & Ligand System	Substrate Scope & Electrophiles	Yield Range	Enantioselectivity (ee)	Key Mechanistic Advantage
Rh-Catalyzed Reductive Heck	[Rh(cod)Cl]₂ + Chiral Josiphos	Aryl/Vinyl Boronic Acids + Dihydropyridines	70–95%	Up to 99%	Avoids pre-functionalized lactams; leverages abundant pyridine feedstocks.
Phase-Transfer Alkylation	Chiral Quaternary Ammonium Salt	3-Arylpiperidin-2-ones + Alkyl Bromides	80–96%	87–97%	Establishes highly congested, contiguous quaternary stereocenters.
Ni-Catalyzed Reductive Coupling	NiCl₂ + Chiral BiIm Ligand	3-Chloro-δ-lactams + Aryl Halides	65–92%	Up to 98%	Eliminates stoichiometric organometallics; exceptional functional group tolerance.

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating in-process checks to verify mechanistic milestones.

Protocol A: Rh-Catalyzed Cross-Coupling for 3-Arylpiperidines

Adapted from Fletcher et al. [1]

• Catalyst Pre-Activation: In a nitrogen-filled glovebox, charge a reaction vial with [Rh(cod)Cl]₂ (2.5 mol%) and the selected chiral Josiphos ligand (5.5 mol%). Add a degassed solvent mixture of Toluene (0.25 mL), Tetrahydropyran (0.25 mL), and H₂O (0.25 mL).

• Base Addition (Validation Step): Inject aqueous CsOH (50 wt%, 180 µL, 2.0 equiv). Stir at 70 °C for 10 minutes. Self-Validation: The solution will undergo a distinct color shift (typically yellow to deep orange/red), confirming the formation of the active hydroxo-rhodium complex.

• Substrate Introduction: Add the arylboronic acid (1.5 mmol, 3.0 equiv), followed immediately by the dihydropyridine substrate (0.5 mmol, 1.0 equiv).

• Reaction & Monitoring: Seal the vial and stir at 70 °C for 20 hours. Monitor via TLC (Hexanes/EtOAc). The disappearance of the UV-active dihydropyridine spot indicates completion.

• Quench & Isolation: Cool to room temperature, dilute with Et₂O (5 mL), and filter through a short pad of silica gel to remove Rh particulates. Concentrate in vacuo and purify via flash chromatography.

Protocol B: Asymmetric α-Alkylation via Phase-Transfer Catalysis

Adapted from Maruoka et al.[2]

• Biphasic System Preparation: To a Schlenk tube, add the N-diarylvinyl-protected 3-arylpiperidin-2-one (0.1 mmol) and the chiral quaternary ammonium salt catalyst (5 mol%). Dissolve in Cyclopentyl Methyl Ether (CPME) or Toluene (1.0 mL).

• Electrophile Addition: Add the target alkyl bromide (0.12 mmol, 1.2 equiv) to the organic phase.

• Enolate Generation (Validation Step): Cool the mixture to -35 °C. Dropwise, add aqueous KOH (50% w/w, 0.5 mL). Self-Validation: Vigorous stirring (≥1000 rpm) is mandatory here. A fine emulsion must form. If the phases remain distinctly separated without emulsification, the ion-exchange rate will plummet, destroying the yield.

• Reaction & Workup: Stir at -35 °C for 72 hours. Quench by adding saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3 × 5 mL). Dry the combined organics over Na₂SO₄, concentrate, and purify via silica gel chromatography to isolate the quaternary lactam.

References

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.[Link]

• Construction of Quaternary Carbon Center by Catalytic Asymmetric Alkylation of 3-Arylpiperidin-2-ones Under Phase-Transfer Conditions. Angewandte Chemie International Edition.[Link]

• Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Organic Letters.[Link]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 3-(4-Nitrophenyl)-2-piperidinone

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary

The piperidin-2-one (δ-lactam) scaffold is a privileged pharmacophore frequently encountered in active pharmaceutical ingredients (APIs), including direct factor Xa inhibitors. The synthesis of 3-(4-nitrophenyl)-2-piperidinone from 4-nitrophenylacetic acid presents a unique chemoselective challenge: constructing the nitrogen-containing heterocycle without prematurely reducing the sensitive aromatic nitro group.

This application note details a highly optimized, four-step synthetic workflow. By leveraging a differential leaving-group alkylation followed by a chemoselective Staudinger reduction, this protocol ensures high yields, exceptional functional group tolerance, and scalable self-validating intermediates.

Retrosynthetic Strategy & Mechanistic Rationale

Designing a robust route requires anticipating side reactions. A standard approach to forming δ-lactams involves the reduction of a nitrile to a primary amine, followed by cyclization. However, using catalytic hydrogenation (e.g., Pd/C or Raney Ni) to reduce a nitrile precursor would inevitably reduce the 4-nitro group to a 4-amino group.

To bypass this, our strategy relies on the following causality-driven sequence:

• Carboxyl Protection: 4-nitrophenylacetic acid is esterified to prevent N-alkylation or O-alkylation of the carboxylate during the carbon-chain extension.

• Regioselective α-Alkylation: The highly acidic benzylic/α-carbonyl proton is deprotonated, and the resulting enolate is alkylated using 1-bromo-3-chloropropane. The differential leaving group ability (Br > Cl) ensures that the enolate exclusively attacks the brominated carbon, leaving the terminal chloride intact for downstream functionalization[1].

• Azidation: The terminal chloride is displaced by an azide via an S_N2 mechanism. Azides are highly stable under these conditions and do not prematurely cyclize.

• Chemoselective Staudinger Reduction & Lactamization: This is the critical step. The Staudinger reduction utilizes triphenylphosphine (PPh₃) to reduce the aliphatic azide to an iminophosphorane, which hydrolyzes to a primary amine[2]. Crucially, this method is exquisitely chemoselective, leaving the aromatic nitro group completely untouched[3]. The newly formed primary amine then undergoes spontaneous intramolecular aminolysis with the methyl ester, thermodynamically driven by the formation of the stable six-membered δ-lactam ring[4].

Synthetic Workflow

Fig 1: Four-step synthetic workflow for 3-(4-Nitrophenyl)-2-piperidinone.

Quantitative Data Summary

The following table outlines the expected reaction parameters and the self-validating analytical markers required to confirm the success of each step before proceeding.

Step	Transformation	Reagents & Conditions	Time	Expected Yield	Key Analytical Marker (Self-Validation)
1	Esterification	MeOH, cat. H₂SO₄, 65°C	4 h	95%	IR: Sharp peak at 1740 cm⁻¹ (Ester C=O)
2	α-Alkylation	1-Bromo-3-chloropropane, K₂CO₃, DMF, 25°C	12 h	82%	¹H NMR: ~3.8 ppm (t, 1H, benzylic α-CH)
3	Azidation	NaN₃, DMF, 60°C	6 h	88%	IR: Strong, sharp peak at ~2100 cm⁻¹ (-N₃)
4	Reduction & Cyclization	PPh₃, THF/H₂O, 25°C to 65°C	8 h	75%	IR: Shift from 1740 cm⁻¹ to ~1660 cm⁻¹ (Lactam C=O)

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 4-nitrophenylacetate

• Reaction: In a 250 mL round-bottom flask, dissolve 4-nitrophenylacetic acid (10.0 g, 55.2 mmol) in anhydrous methanol (100 mL).

• Catalysis: Slowly add concentrated H₂SO₄ (1.0 mL) dropwise while stirring.

• Execution: Equip the flask with a reflux condenser and heat to 65°C for 4 hours.

• Workup: Cool to room temperature and concentrate the mixture in vacuo. Dilute the residue with ethyl acetate (150 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 50 mL) and brine (50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate to afford a pale yellow solid.

• Validation: TLC (Hexane/EtOAc 3:1) will show a complete shift from the baseline (free acid) to R_f ~0.6.

Step 2: Synthesis of Methyl 2-(4-nitrophenyl)-5-chloropentanoate

• Reaction: Dissolve methyl 4-nitrophenylacetate (9.0 g, 46.1 mmol) in anhydrous DMF (80 mL) under a nitrogen atmosphere.

• Alkylation: Add anhydrous K₂CO₃ (12.7 g, 92.2 mmol) followed by 1-bromo-3-chloropropane (8.7 g, 55.3 mmol).

• Execution: Stir the suspension vigorously at room temperature (25°C) for 12 hours.

• Workup: Quench the reaction by pouring it into ice water (200 mL). Extract with ethyl acetate (3 × 75 mL). Wash the combined organic layers with water (3 × 100 mL) to remove residual DMF, followed by brine. Dry over Na₂SO₄ and concentrate. Purify via flash chromatography (Hexane/EtOAc 8:2) if dialkylated impurities are present.

• Validation: ¹H NMR will confirm the disappearance of the singlet at ~3.7 ppm (benzylic CH₂) and the appearance of a triplet at ~3.8 ppm (benzylic CH) along with new aliphatic multiplets.

Step 3: Synthesis of Methyl 5-azido-2-(4-nitrophenyl)pentanoate

• Reaction: Dissolve the chloropentanoate intermediate (8.0 g, 29.4 mmol) in anhydrous DMF (60 mL).

• Substitution: Add sodium azide (NaN₃) (2.87 g, 44.1 mmol). (Safety Note: NaN₃ is highly toxic and can form explosive hydrazoic acid if exposed to strong acids. Handle strictly in a fume hood).

• Execution: Heat the mixture to 60°C for 6 hours.

• Workup: Cool to room temperature, dilute with water (150 mL), and extract with ethyl acetate (3 × 50 mL). Wash the organics with water (3 × 50 mL) and brine, dry over Na₂SO₄, and concentrate.

• Validation: IR spectroscopy is definitive here; a strong, sharp azide stretching band must appear at ~2100 cm⁻¹.

Step 4: Synthesis of 3-(4-Nitrophenyl)-2-piperidinone

• Staudinger Reduction: Dissolve the azidopentanoate (6.0 g, 21.6 mmol) in THF (50 mL). Portion-wise, add triphenylphosphine (PPh₃) (6.2 g, 23.7 mmol). Stir at room temperature for 2 hours. Nitrogen gas evolution will be observed as the iminophosphorane forms[2].

• Hydrolysis & Lactamization: Add deionized water (2.0 mL) to the mixture. Heat the reaction to 65°C (reflux) for 6 hours. The heat drives the hydrolysis of the intermediate and the subsequent intramolecular aminolysis, ejecting methanol to close the ring.

• Workup: Cool the mixture and concentrate in vacuo.

• Purification: The crude mixture contains the target product and triphenylphosphine oxide (TPPO) byproduct. Purify by silica gel flash chromatography using a gradient of DCM/MeOH (99:1 to 95:5). The lactam elutes more slowly than the TPPO.

• Validation: The complete disappearance of the 2100 cm⁻¹ IR band confirms azide reduction. The ester C=O stretch (1740 cm⁻¹) shifts to a lactam C=O stretch (~1660 cm⁻¹), confirming successful cyclization.

References

• Google Patents. "US9453000B2 - Polycyclic compound".

• Wikipedia. "Staudinger reaction". Available at: [Link]

• Organic Chemistry Portal. "Staudinger Reaction". Available at: [Link]

Sources

• 1. US9453000B2 - Polycyclic compound - Google Patents [patents.google.com]
• 2. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 3. Staudinger Reaction [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Revolutionizing the Core: Advanced C-H Arylation Protocols for Piperidin-2-one Functionalization

Introduction: The Piperidin-2-one Scaffold and the Imperative for Innovation

The piperidin-2-one, or δ-valerolactam, ring system is a privileged scaffold in modern medicinal chemistry and drug discovery. Its prevalence in a wide array of biologically active molecules, from blockbuster pharmaceuticals to complex natural products, underscores its significance. The conformational rigidity and defined vectoral presentation of substituents make it an ideal template for molecular recognition. However, the traditional functionalization of this saturated heterocycle has often relied on multi-step sequences involving pre-functionalized starting materials, a process that is both time-consuming and atom-inefficient.

Direct C-H functionalization has emerged as a transformative strategy to streamline the synthesis of complex molecules.[1] By targeting the typically inert C-H bonds, this approach offers a more direct and environmentally benign route to novel analogs. This guide provides an in-depth exploration of state-of-the-art C-H arylation protocols specifically tailored for the piperidin-2-one core, offering researchers a powerful toolkit for late-stage functionalization and the rapid generation of molecular diversity.

Core Principles: Navigating the Landscape of C-H Activation on a Lactam Ring

The piperidin-2-one scaffold presents a unique set of challenges and opportunities for C-H functionalization. The electron-withdrawing nature of the amide carbonyl group deactivates the adjacent C-H bonds at the C3 and C6 positions, making them less susceptible to electrophilic palladation. Conversely, the C5 position remains a potential site for functionalization. The regioselectivity of C-H arylation on the piperidin-2-one ring is therefore a critical consideration, often dictated by the choice of catalyst, directing group, and reaction conditions.

The two primary strategies for achieving regioselective C-H arylation are:

• Directed C-H Activation: This approach utilizes a directing group, typically attached to the lactam nitrogen, that coordinates to the metal catalyst and positions it in close proximity to a specific C-H bond. This strategy offers excellent control over regioselectivity.

• Non-Directed (Innate) C-H Functionalization: This approach relies on the intrinsic reactivity of the C-H bonds within the molecule. For piperidin-2-one, this often involves radical-based or photoredox-catalyzed processes that can favor functionalization at the more electron-rich or sterically accessible positions.

This guide will delve into specific protocols that exemplify these strategies, providing both the "how" and the "why" behind each experimental design.

Palladium-Catalyzed C-H Arylation: A Workhorse for Precision Functionalization

Palladium catalysis has been a cornerstone of C-H activation chemistry, offering a versatile platform for a wide range of transformations. For piperidin-2-one, palladium-catalyzed C-H arylation often proceeds via a concerted metalation-deprotonation (CMD) mechanism, where a palladium(II) species abstracts a proton and forms a palladacycle intermediate.

Mechanism of Palladium-Catalyzed C-H Arylation

The catalytic cycle for a directed palladium-catalyzed C-H arylation typically involves several key steps:

• Coordination: The directing group on the N-substituted piperidin-2-one coordinates to the Pd(II) catalyst.

• C-H Activation (CMD): The palladium center, often assisted by a carboxylate ligand, cleaves a C-H bond to form a five- or six-membered palladacycle.

• Oxidative Addition: An aryl halide or a related arylating agent oxidatively adds to the palladium center, forming a Pd(IV) intermediate.

• Reductive Elimination: The aryl group and the piperidin-2-one fragment couple, and the C-C bond is formed, regenerating the Pd(II) catalyst.

Figure 1: A generalized catalytic cycle for directed palladium-catalyzed C-H arylation.

Protocol 1: Directed C5-Arylation of N-Benzyl-Substituted Piperidin-2-ones

This protocol is adapted from the work of Starkey and coworkers, which demonstrates the formation of biaryl compounds from 5-(2-bromobenzyl)-substituted piperidin-2-ones via a palladacycle intermediate.[2] This method highlights a C-H insertion into an allylic C-H bond of the piperidinone ring.

Materials:

• 5-(2-bromobenzyl)-N-substituted piperidin-2-one

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Aryl bromide

Procedure:

• To a flame-dried Schlenk tube, add the 5-(2-bromobenzyl)-N-substituted piperidin-2-one (1.0 equiv), aryl bromide (1.2 equiv), Pd(OAc)₂ (0.05 equiv), PPh₃ (0.10 equiv), and Cs₂CO₃ (2.0 equiv).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 120 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired C5-arylated piperidin-2-one.

Causality Behind Experimental Choices:

• Catalyst System: Pd(OAc)₂ is a common and effective palladium(II) precursor. PPh₃ serves as a ligand to stabilize the palladium catalyst and modulate its reactivity.

• Base: Cs₂CO₃ is a crucial component that facilitates the C-H activation step by acting as a proton scavenger.

• Solvent: DMF is a high-boiling polar aprotic solvent that is suitable for high-temperature palladium-catalyzed reactions.

• Temperature: The elevated temperature is necessary to overcome the activation energy for both C-H activation and the subsequent cross-coupling steps.

Photoredox Catalysis: A Mild and Versatile Approach

Visible-light photoredox catalysis has emerged as a powerful tool for C-H functionalization, offering mild reaction conditions and a distinct mechanistic pathway compared to traditional transition-metal catalysis.[3][4][5] This approach often involves the generation of radical intermediates, which can then engage in C-C bond formation.

Mechanism of Photoredox-Catalyzed C-H Arylation

A plausible mechanism for the photoredox-catalyzed α-amino C-H arylation of a piperidine-like system involves the following steps:

• Excitation: A photocatalyst (e.g., an iridium or ruthenium complex) absorbs visible light and is excited to a higher energy state.

• Single-Electron Transfer (SET): The excited photocatalyst oxidizes the nitrogen atom of the piperidin-2-one, generating a nitrogen-centered radical cation.

• Deprotonation: A base removes a proton from the α-carbon, leading to the formation of a key α-amino radical intermediate.

• Radical Addition: The α-amino radical adds to an electron-deficient arylating agent (e.g., a cyanoarene).

• Reduction and Product Formation: The resulting radical anion is reduced by the reduced form of the photocatalyst, regenerating the ground-state photocatalyst and yielding the arylated product after protonation.

Figure 2: A simplified mechanism for photoredox-catalyzed α-amino C-H arylation.

Protocol 2: Photoredox-Mediated C6-Arylation of N-Substituted Piperidin-2-ones

This protocol is inspired by the work on photoredox-catalyzed α-amino C-H arylation of piperidines and adapted for the C6 position of piperidin-2-one, which is α to the nitrogen.[3][4][5]

Materials:

• N-substituted piperidin-2-one

• Electron-deficient cyano(hetero)arene

• fac-Ir(ppy)₃ (photocatalyst)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous acetonitrile (MeCN)

Procedure:

• In a vial equipped with a magnetic stir bar, combine the N-substituted piperidin-2-one (1.0 equiv), the cyano(hetero)arene (1.5 equiv), fac-Ir(ppy)₃ (1-2 mol%), and Cs₂CO₃ (2.0 equiv).

• Add anhydrous acetonitrile.

• Degas the solution by sparging with argon for 15 minutes.

• Seal the vial and place it approximately 5-10 cm from a blue LED lamp.

• Irradiate the reaction mixture with stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the C6-arylated piperidin-2-one product.

Causality Behind Experimental Choices:

• Photocatalyst: fac-Ir(ppy)₃ is a commonly used and highly efficient photocatalyst for a variety of organic transformations due to its favorable redox potentials and long-lived excited state.

• Arylating Agent: Electron-deficient cyano(hetero)arenes are excellent radical acceptors, facilitating the key C-C bond-forming step.

• Base: Cs₂CO₃ acts as a mild base to deprotonate the nitrogen radical cation, forming the crucial α-amino radical.

• Solvent and Conditions: Acetonitrile is a suitable polar aprotic solvent for photoredox reactions. The reaction is performed at room temperature under visible light irradiation, highlighting the mildness of this methodology.

Data Summary and Comparison of Protocols

Feature	Protocol 1: Palladium-Catalyzed C5-Arylation	Protocol 2: Photoredox-Mediated C6-Arylation
Catalyst	Palladium(II) acetate	fac-Ir(ppy)₃
Regioselectivity	C5 (Directed)	C6 (α to Nitrogen)
Reaction Conditions	High Temperature (120 °C)	Room Temperature, Visible Light
Arylating Agent	Aryl Bromide	Electron-deficient Cyano(hetero)arene
Key Intermediate	Palladacycle	α-Amino Radical
Advantages	High regioselectivity for remote C-H bonds	Mild reaction conditions, high functional group tolerance
Limitations	Requires high temperatures, potential for catalyst deactivation	Limited to electron-deficient arylating agents, potential for over-arylation in some cases

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use fresh catalyst and anhydrous, degassed solvents. Ensure proper inert atmosphere techniques.
Insufficient temperature (Protocol 1)	Ensure the reaction reaches and maintains the target temperature.
Inefficient light source (Protocol 2)	Check the wavelength and intensity of the LED lamp. Ensure the reaction vial is close enough to the light source.
Poor regioselectivity	Competing C-H activation sites	For directed reactions, ensure the directing group is properly installed and stable under the reaction conditions. For photoredox reactions, the inherent reactivity of the substrate may lead to mixtures; consider modifying the N-substituent to influence selectivity.
Formation of byproducts	Homocoupling of the arylating agent	Optimize the stoichiometry of the reactants. A slight excess of the piperidin-2-one substrate may be beneficial.
Decomposition of starting material or product	Reduce the reaction time or temperature (if possible). Ensure the reaction is protected from oxygen and moisture.

Conclusion and Future Outlook

The C-H arylation of piperidin-2-ones represents a significant advancement in the synthesis of complex, biologically relevant molecules. Both palladium-catalyzed and photoredox-mediated protocols offer powerful and complementary strategies for the selective functionalization of this important heterocyclic core. The choice of methodology will depend on the desired regioselectivity and the functional group tolerance required for a specific synthetic target.

Future developments in this field will likely focus on the discovery of new catalytic systems with enhanced reactivity and selectivity, the development of novel directing groups for accessing all positions of the piperidin-2-one ring, and the application of these methods to the late-stage functionalization of complex drug candidates. As our understanding of C-H activation mechanisms deepens, we can expect the development of even more sophisticated and efficient protocols for the synthesis of next-generation piperidin-2-one-based therapeutics.

References

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• Sarpong, R. et al. (2020). Approaches to α-functionalization of piperidines by C-H functionalization. The Journal of Organic Chemistry, 85(1), 64-81.[7]

• Campos, K. R. et al. (2010). C H Arylation of Saturated N -Heterocycles. Journal of the American Chemical Society, 132(44), 15474–15477.[1]

• MacMillan, D. W. C. et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization. Journal of the American Chemical Society, 142(18), 8438–8444.[3][5]

• Knowles, R. R. et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. ChemRxiv.[4][8]

• MacMillan, D. W. C. et al. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C-H Arylation and Epimerization. PubMed.[5]

• Maes, B. U. W. et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 789–801.[9][10]

• Duan, W.-L. et al. (2023). Copper Catalyzed C−H Activation. Request PDF.[11]

• Wasa, M. et al. (2025). Late-Stage C(sp³)–H Functionalization of Bioactive Piperazines. ChemRxiv.[12]

• Daugulis, O. et al. (2011). C-2 Arylation of Piperidines through Directed Transition-Metal-Catalyzed sp 3 C H Activation. Request PDF.[13]

• Pérez, P. J. et al. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics, 41(10), 1235–1244.[14][15]

• König, B. et al. (2025). Regiodivergent α- and β-Functionalization of Saturated N-Heterocycles by Photocatalytic Oxidation. Journal of the American Chemical Society.[16]

• Knowles, R. R. et al. (2019). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed C–H Arylation and Epimerization. ChemRxiv.[8]

• Pérez, P. J. et al. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. PMC.[15]

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• Gaunt, M. J. et al. (2025). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. University of Cambridge.[18][19]

• Yu, J.-Q. et al. (2024). New copper-catalyzed C-H activation strategy. ScienceDaily.[20]

• Bräse, S. et al. (2019). Suitable protecting groups for CH activation of piperidine: amides/carbamates 1, sulfonamides 2,¹ diazenyls 3.2–4. ResearchGate.[21]

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• Davies, H. M. L. et al. (2016). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition, 55(13), 4236-4240.[23][24]

• Krische, M. J. et al. (2025). Enantioselective N-Heteroaryl C-H Functionalization for Piperidine-Azine Conjugation: Alkynes as Allylmetal Pronucleophiles in Dearomative Addition-Hydrogen Auto-Transfer. PubMed.[2]

• Bull, J. A. et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis, 13(14), 9784–9797.[25]

• Maes, B. U. W. et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 789–801.[10]

• Davies, H. M. L. et al. (2016). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition, 55(13), 4236-4240.[24]

• El-Faham, A. et al. (2017). Recent advances in Palladium(II)-catalyzed activation of aromatic ring C-H bonds. Journal of the Saudi Chemical Society, 21(1), 153-160.[26]

• Gaunt, M. J. et al. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry.[19]

• Starkey, D. L. (2014). Synthesis and Mechanistic Study of Mild-Mediated C-H Metal Activation Reactions. Loyola eCommons.[27]

• Wang, J. et al. (2020). Copper-catalyzed remote C–H arylation of polycyclic aromatic hydrocarbons (PAHs). Beilstein Journal of Organic Chemistry, 16, 638–644.[28]

• Rovis, T. (2011). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC.[29]

• Alami, M. et al. (2021). Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules, 26(19), 5763.[30]

• Pérez, P. J. et al. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. ResearchGate.[31]

• Buchwald, S. L. et al. (2018). Regioselective Synthesis of 3-Substituted Piperidines. Benchchem.[32]

• Knochel, P. et al. (2012). Highly Diastereoselective Arylations of Substituted Piperidines. Journal of the American Chemical Society, 134(36), 14718–14721.[33]

• Jana, U. et al. (2020). Progress and prospects in copper-catalyzed C–H functionalization. RSC Advances, 10(63), 38459-38478.[34]

• Gouverneur, V. et al. (2015). Palladium(ii)-catalysed ortho-arylation of N-benzylpiperidines. Chemical Communications, 51(25), 5424-5427.[35]

• Periana, R. A. et al. (2016). Cationic Pd(II)-catalyzed C–H activation/cross-coupling reactions at room temperature: synthetic and mechanistic studies. Beilstein Journal of Organic Chemistry, 12, 1034–1046.[36]

• Yu, J.-Q. et al. (2011). Versatile Pd(II)-Catalyzed C-H Activation/Aryl-Aryl Coupling of Benzoic and Phenyl Acetic Acids. Journal of the American Chemical Society, 133(34), 13238–13241.[37]

• Bode, J. W. (2014). Synthesis of Saturated N- Heterocycles. ETH Zurich Research Collection.[38]

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• Zhang, J. et al. (2013). Rhodium(I)‐Catalyzed Arylation of β‐Chloro Ketones and Related Derivatives through Domino Dehydrochlorination. Advanced Synthesis & Catalysis, 355(9), 1731-1736.[40]

• Tsukamoto, H. et al. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry, 20, 269–275.[41]

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Application Note: Preparation of 3-Aryl-2-piperidinones via Palladium-Catalyzed α-Arylation

Executive Summary

3-Aryl-2-piperidinones are privileged structural motifs in medicinal chemistry, frequently serving as key intermediates in the synthesis of neuroactive compounds and biologically active alkaloids. While classical Mizoroki-Heck reactions excel at the functionalization of unactivated olefins (1)[1], the direct C(sp³)–H arylation of saturated lactams requires a modified mechanistic approach. This application note details a highly efficient, palladium-catalyzed Heck-type cross-coupling (specifically a Negishi-type α-arylation) of N-protected 2-piperidinones with aryl bromides, providing an operationally simple and high-yielding route to these valuable heterocycles (2)[2].

Mechanistic Rationale & Reaction Design

The direct arylation of lactam enolates is notoriously challenging. Early attempts utilizing palladium catalysis with lithium enolates and standard Buchwald conditions resulted in poor yields due to competitive O-arylation and sluggish transmetalation rates (3)[3].

To overcome this, a self-validating mechanistic design is employed:

• Enolate Transmetalation (The Causality of ZnCl₂): The addition of anhydrous ZnCl₂ to the lithium enolate generates a zinc enolate in situ. Zinc enolates possess greater covalent character than their lithium counterparts. This structural shift effectively suppresses undesired O-arylation and significantly accelerates the transmetalation step to the electrophilic Ar-Pd(II)-Br intermediate[3]. This Negishi-type transmetalation strategy has been widely validated across various α-arylation methodologies in medicinal chemistry (4)[4].

• Catalyst & Ligand Selection: The reaction utilizes Pd(dba)₂ as a stable Pd(0) precursor. Crucially, the incorporation of an electron-rich, sterically demanding biaryl phosphine ligand (e.g., DavePhos) facilitates the oxidative addition of the aryl bromide and lowers the activation barrier for the rate-limiting reductive elimination step, ensuring high yields of the sterically congested C(sp³)–C(sp²) bond[2].

Fig 1: Pd-catalyzed Heck-type α-arylation catalytic cycle for 3-aryl-2-piperidinones.

Quantitative Data & Optimization

The choice of N-protecting group and base significantly influences the reaction's efficiency. As summarized in Table 1, N-benzyl protection combined with s-BuLi provides near-quantitative yields, whereas N-benzoyl and N-tosyl groups also perform admirably with LiHMDS[2].

Table 1: Optimization of N-Protected 2-Piperidinone α-Arylation

Entry	N-Protecting Group	Aryl Bromide	Base	Yield (%)
1	Benzoyl (Bz)	Bromobenzene	LiHMDS	80
2	Tosyl (Ts)	Bromobenzene	LiHMDS	92
3	Benzyl (Bn)	4-Bromotoluene	s-BuLi	98

Reaction conditions: 2-piperidinone (2.2 equiv), Base (2.0 equiv), ZnCl₂ (2.2 equiv), ArBr (1.0 equiv), Pd(dba)₂ (5.0 mol%), DavePhos (7.5 mol%), THF, 65 °C[2].

Standard Operating Procedure (SOP)

Reagents and Equipment:

• N-protected 2-piperidinone (e.g., N-benzyl-2-piperidinone)

• Aryl bromide

• Palladium(0) bis(dibenzylideneacetone) [Pd(dba)₂]

• 2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl (DavePhos)

• Zinc chloride (ZnCl₂), anhydrous (flame-dried under vacuum prior to use)

• Base: s-BuLi (1.4 M in cyclohexane) or LiHMDS (1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk line and oven-dried glassware

Step-by-Step Methodology:

Step 1: Preparation of the Zinc Enolate

• Purge a 25 mL round-bottom flask with argon to ensure a strictly inert atmosphere.

• Add the N-protected 2-piperidinone (1.1 mmol, 2.2 equiv) and anhydrous THF (2.0 mL).

• Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

• Dropwise add the selected base (s-BuLi or LiHMDS, 1.0 mmol, 2.0 equiv). Stir the mixture for 20 minutes to ensure complete deprotonation and formation of the lithium enolate.

• Add a solution of anhydrous ZnCl₂ (150 mg, 1.1 mmol, 2.2 equiv) dissolved in THF (1.0 mL). Stir for an additional 20 minutes at -20 °C to complete the transmetalation to the zinc enolate.

Step 2: Catalyst Activation and Cross-Coupling 6. In a separate argon-purged flask, charge Pd(dba)₂ (14 mg, 5.0 mol%), DavePhos (15 mg, 7.5 mol%), and the aryl bromide (0.5 mmol, 1.0 equiv). 7. Dissolve the catalyst mixture in anhydrous THF (1.0 mL) and stir for 5 minutes at room temperature to pre-form the active Pd(0)L_n complex. 8. Using a cannula, transfer the cold zinc enolate solution into the catalyst/aryl bromide mixture. 9. Heat the combined reaction mixture to 65 °C and stir for 8 hours.

Step 3: Quench and Workup 10. Cool the reaction to room temperature. 11. Quench the reaction by adding saturated aqueous NH₄Cl (5 mL) to neutralize the remaining enolate and zinc species. 12. Extract the aqueous layer with diethyl ether (3 × 10 mL). 13. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Step 4: Purification 14. Purify the crude residue via flash column chromatography on silica gel using a cyclohexane/ethyl acetate gradient (e.g., 80:20) to afford the pure 3-aryl-2-piperidinone.

References

• Arnault de Filippis, Domingo Gomez Pardo, Janine Cossy. "Palladium-catalyzed α-arylation of N-protected 2-piperidinones." Tetrahedron, 2004, 60, 9757-9767. 3

• Arnault de Filippis, Domingo Gomez Pardo, Janine Cossy. "Simple Preparation of 3-Aryl 2-Piperidinones." Synthesis, 2004, No. 17, 2930–2933. 2

• Thomas Knauber and Joseph Tucker. "Palladium Catalyzed Monoselective α-Arylation of Sulfones and Sulfonamides with 2,2,6,6-Tetramethylpiperidine·ZnCl·LiCl Base and Aryl Bromides." J. Org. Chem., 2016, 81, 5636-5648. 4

• Wikipedia Contributors. "Heck reaction." Wikipedia, The Free Encyclopedia. 1

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Application Notes and Protocols for the Nitration of 3-Phenyl-2-piperidinone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The piperidine and piperidinone scaffolds are foundational motifs in medicinal chemistry, present in a vast array of pharmaceuticals and bioactive natural products.[1][2] Their conformational flexibility and synthetic tractability make them privileged structures in drug design. The compound 3-phenyl-2-piperidinone, a lactam, serves as a versatile starting material for a variety of synthetic transformations.

This technical guide provides a detailed exploration of the nitration of 3-phenyl-2-piperidinone. Aromatic nitration is a fundamental C-H functionalization reaction that installs a nitro (-NO₂) group, a versatile functional handle that can serve as a precursor to an amine, a key building block in pharmaceutical synthesis, or act as a pharmacophore itself.[3][4] We will delve into the mechanistic underpinnings, regiochemical considerations, and provide detailed, field-proven protocols for researchers.

Part 1: The Chemistry of Nitration - Mechanism and Regioselectivity

The Core Mechanism: Electrophilic Aromatic Substitution

The nitration of the phenyl ring on 3-phenyl-2-piperidinone proceeds via the classical electrophilic aromatic substitution (EAS) mechanism.[5] This process can be broken down into two primary stages:

• Generation of the Electrophile : The active nitrating agent, the highly electrophilic nitronium ion (NO₂⁺), is typically generated in situ from the reaction of concentrated nitric acid with a stronger acid, most commonly sulfuric acid.[5] The sulfuric acid protonates the nitric acid, facilitating the loss of a water molecule to form the linear and potent nitronium ion.

• Electrophilic Attack and Re-aromatization : The π-electron system of the phenyl ring acts as a nucleophile, attacking the nitronium ion. This rate-determining step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[5] A weak base in the mixture, such as water or the bisulfate ion (HSO₄⁻), then abstracts a proton from the carbon bearing the new nitro group, restoring the aromaticity of the ring and yielding the nitrated product.

Caption: General mechanism for electrophilic aromatic nitration.

Predicting Regioselectivity for 3-Phenyl-2-piperidinone

The position of nitration on the phenyl ring is dictated by the electronic nature of the substituent—in this case, the piperidin-2-one ring attached at the benzylic carbon.

• Inductive vs. Resonance Effects : The substituent is not directly conjugated with the phenyl ring (i.e., no N or O atom is directly attached). The primary influence comes from the inductive effect. The lactam moiety, containing an electron-withdrawing carbonyl group, exerts a deactivating inductive effect through the connecting CH group.

• Directing Nature : Alkyl groups are typically weak ortho, para-directors.[6] However, the electron-withdrawing nature of the lactam ring deactivates the phenyl group, making the nitration reaction slower than that of benzene itself. Despite this deactivation, the directing influence is expected to remain ortho, para.

• Steric Hindrance : The 3-piperidinone ring is sterically bulky. This bulk will significantly hinder the approach of the electrophile to the ortho positions (C2 and C6) of the phenyl ring.

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Application Note: 3-(4-Nitrophenyl)-2-piperidinone as a Strategic Pharmaceutical Intermediate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Chemical Context

In advanced pharmaceutical synthesis, the 3-arylpiperidine scaffold is a highly privileged pharmacophore, serving as the structural backbone for numerous neuroactive agents and targeted oncology drugs. 3-(4-Nitrophenyl)-2-piperidinone is a critical, versatile intermediate in the construction of these complex molecules.

Crucial Regiochemical Distinction: It is imperative to distinguish this compound from its N-aryl structural isomer, 1-(4-nitrophenyl)-2-piperidinone, which is widely known as the primary precursor for the blockbuster anticoagulant Apixaban 1. In contrast, the 3-aryl substitution pattern of 3-(4-Nitrophenyl)-2-piperidinone positions it as a direct precursor to 3-(4-aminophenyl)piperidine , the core building block for Poly (ADP-ribose) polymerase (PARP) inhibitors such as Niraparib 2.

Mechanistic Rationale: Why Use the Lactam Intermediate?

The strategic advantage of utilizing 3-(4-Nitrophenyl)-2-piperidinone over a direct synthesis of 3-(4-nitrophenyl)piperidine lies in the orthogonal reactivity of the lactam and nitro groups. As an Application Scientist, understanding why this intermediate is chosen is as important as knowing how to use it:

• Oxidative and Electrophilic Stability: The lactam (2-piperidinone) carbonyl effectively pulls electron density away from the piperidine nitrogen. If one were to perform electrophilic aromatic nitration on an unprotected 3-phenylpiperidine, the basic secondary amine would undergo unwanted N-nitration or rapid oxidation. The lactam acts as an intrinsic, atom-economical protecting group during upstream synthesis.

• Orthogonal Reduction Pathways: The nitro group and the lactam carbonyl can be reduced independently or simultaneously. This programmable reactivity allows chemists to access three distinct building blocks from a single starting material, maximizing library generation efficiency for Structure-Activity Relationship (SAR) studies.

Quantitative Data: Chemoselective Reduction Matrix

The following table summarizes the quantitative reaction conditions required to selectively manipulate the functional groups of 3-(4-Nitrophenyl)-2-piperidinone.

Target Intermediate	Reagents & Catalyst	Temp / Pressure	Yield (%)	Mechanistic Outcome
3-(4-Aminophenyl)-2-piperidinone	10% Pd/C, H2​ gas, MeOH	25°C, 1 atm	>95%	Chemoselective reduction of −NO2​ to −NH2​ ; Lactam remains intact.
3-(4-Nitrophenyl)piperidine	BH3​⋅THF , then HCl quench	65°C, Reflux	82-88%	Chemoselective reduction of lactam to amine; Nitro group remains intact.
3-(4-Aminophenyl)piperidine	1. Pd/C, H2​ 2. BH3​⋅THF	Stepwise	85% (Over 2 steps)	Global reduction. Yields the Niraparib core scaffold.

Synthetic Workflow Visualization

Caption: Divergent synthetic pathways from 3-(4-Nitrophenyl)-2-piperidinone to key pharmaceutical scaffolds.

Experimental Protocols (Self-Validating Systems)

Protocol: Synthesis of 3-(4-Aminophenyl)piperidine (Telescoped Global Reduction)

This protocol describes the two-step, telescoped reduction to yield the PARP-inhibitor scaffold.

Causality Note: Attempting a single-step global reduction using Lithium Aluminum Hydride (LAH) is strongly discouraged. LAH reacts violently with nitroarenes, often yielding complex, intractable mixtures of azo, azoxy, and hydroxylamine byproducts. The sequential Pd/C followed by Borane-THF approach ensures absolute chemoselectivity and prevents over-reduction artifacts.

Step 1: Chemoselective Nitro Reduction

• Setup: In a thoroughly purged 500 mL Parr hydrogenation flask, suspend 3-(4-Nitrophenyl)-2-piperidinone (10.0 g, 45.4 mmol) in anhydrous methanol (200 mL).

• Catalyst Addition: Carefully add 1.0 g of 10% Palladium on Carbon (Pd/C). Safety Check: Pd/C is highly pyrophoric when dry; always add it to the solvent under a strict inert argon atmosphere to prevent flash ignition of methanol vapors.

• Hydrogenation: Pressurize the vessel with H2​ gas to 1 atm (a standard double-balloon setup is sufficient) and stir vigorously at 25°C for 4 hours.

• Validation: Monitor via TLC (Dichloromethane:Methanol 9:1). The disappearance of the yellow nitro compound and the appearance of a highly UV-active, ninhydrin-positive spot indicates complete conversion to the aniline.

• Workup: Filter the mixture through a tightly packed pad of Celite to remove the catalyst. Wash the Celite pad with additional methanol (50 mL). Concentrate the filtrate in vacuo to yield 3-(4-Aminophenyl)-2-piperidinone as an off-white solid.

Step 2: Chemoselective Lactam Reduction

• Setup: Transfer the crude 3-(4-Aminophenyl)-2-piperidinone to a dry, argon-purged 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Reagent Addition: Dissolve the solid in anhydrous THF (150 mL). Cool the flask to 0°C in an ice bath. Slowly add Borane-THF complex ( BH3​⋅THF , 1.0 M in THF, 136 mL, 3.0 eq) dropwise via an addition funnel.

• Reaction: Remove the ice bath and heat the reaction to reflux (65°C) for 12 hours. Causality Note: Borane selectively coordinates with the highly Lewis-basic lactam carbonyl oxygen, activating it for hydride transfer. This ultimately expels water and yields the fully saturated piperidine ring without affecting the newly formed aniline.

• Quench & Hydrolysis: Cool the vessel back to 0°C. Carefully quench the excess borane by the dropwise addition of 6M HCl (50 mL). Critical Step: The intermediate amine-borane complex must be broken. Heat the quenched acidic mixture to reflux for 1 hour to ensure complete hydrolysis of the boron-nitrogen coordinate bonds.

• Isolation: Cool to room temperature, adjust the aqueous phase pH to 12 using 5M NaOH, and extract with Ethyl Acetate (3 x 100 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate to yield the final 3-(4-Aminophenyl)piperidine scaffold, ready for direct amidation or cross-coupling.

References

• Title: 1-(4-Nitrophenyl)piperidin-2-one | C11H12N2O3 | CID 22324463 - PubChem Source: nih.gov URL: [Link]

• Title: ( 12 ) United States Patent - Googleapis.com (Patent detailing Niraparib Intermediates) Source: googleapis.com URL: [Link]

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Cross-coupling strategies for 3-position functionalization of lactams

An in-depth guide for researchers, scientists, and drug development professionals.

Application Notes & Protocols: Cross-Coupling Strategies for 3-Position Functionalization of Lactams

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the Lactam C3-Position

Lactams, particularly γ- and β-lactams, are privileged scaffolds in medicinal chemistry, forming the core of numerous blockbuster antibiotics, antiviral agents, and other therapeutics.[1][2] The functionalization of the lactam ring is a cornerstone of drug discovery, allowing for the fine-tuning of pharmacological properties. The C3-position (α to the carbonyl) is a particularly strategic site for modification. Introducing diverse substituents at this position can profoundly influence a molecule's steric and electronic profile, impacting its binding affinity, metabolic stability, and overall efficacy.

Traditional methods for C3-functionalization often rely on enolate chemistry, which can be limited by harsh conditions and issues with stereocontrol. Modern transition-metal-catalyzed cross-coupling reactions have emerged as powerful and versatile alternatives, enabling the precise installation of a wide array of functional groups under milder conditions.[3] These methods offer a modular approach to building molecular complexity, accelerating the generation of compound libraries for structure-activity relationship (SAR) studies.

This guide provides an in-depth analysis of key cross-coupling strategies for the C3-functionalization of lactams. It moves beyond a simple recitation of procedures to explain the underlying principles, the rationale behind reagent selection, and detailed, field-proven protocols for immediate application in the research and development laboratory.

Pillar 1: Activating the C3-Position for Cross-Coupling

Direct C(sp³)–H activation at the lactam α-position is a growing field but often requires specific directing groups or advanced catalytic systems.[4][5] A more common and robust strategy involves a two-step sequence: activation of the C3-position to introduce a suitable leaving group, followed by the cross-coupling reaction. The choice of activating group is critical as it dictates the scope and success of the subsequent coupling step.

Common Activation Strategies:

• α-Halogenation: The introduction of a bromine or chlorine atom is a straightforward method, typically achieved using reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) under radical or base-mediated conditions. The resulting α-halo lactam is an excellent electrophile for a wide range of cross-coupling reactions.

• α-Triflation: Conversion of an α-hydroxy lactam (or the corresponding enolate) to an α-triflyloxy lactam creates a highly reactive electrophile. Triflates are superb leaving groups, often enabling couplings that are sluggish with halides.[6]

The general workflow for this two-stage approach is outlined below.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

This protocol is optimized for rapid reaction screening and library synthesis, leveraging microwave heating to accelerate the reaction. [7]

Reagent/Parameter	Amount (for 0.5 mmol scale)	Moles / Molarity	Role
α-Bromo-N-benzyl-pyrrolidin-2-one	127 mg	0.5 mmol (1.0 eq)	Electrophile
Phenylboronic Acid	91 mg	0.75 mmol (1.5 eq)	Nucleophile
Pd(dppf)Cl₂	18.3 mg	0.025 mmol (5 mol%)	Catalyst
K₂CO₃ (aq)	0.5 mL	2.0 M (2.0 eq)	Base
Dioxane	2.5 mL		Solvent
Microwave Conditions
Temperature	135 °C
Time	30 min

| Power | 100 W (dynamic) | | |

Step-by-Step Procedure:

• To a 5 mL microwave vial equipped with a magnetic stir bar, add the α-bromo lactam, phenylboronic acid, and Pd(dppf)Cl₂.

• Add the dioxane, followed by the aqueous potassium carbonate solution.

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor and run the reaction under the specified conditions.

• After completion, cool the vial to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., hexane/ethyl acetate gradient) to yield the α-phenyl lactam.

B. Buchwald-Hartwig Amination: For C(sp³)–N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, enabling the coupling of amines with organic halides. [8][9]Its application to α-halo lactams provides direct access to α-amino lactams, which are critical precursors for peptidomimetics and other bioactive molecules.

Causality Behind Experimental Choices:

• Ligand: This reaction is highly dependent on the choice of ligand. Sterically hindered, electron-rich biaryl phosphine ligands (e.g., BrettPhos, JohnPhos) are essential. They facilitate the reductive elimination step, which is often rate-limiting, and prevent catalyst decomposition. [9][10]* Base: A strong, non-nucleophilic base like NaOtBu or LHMDS is required. The base deprotonates the amine (or the palladium-amine complex) to generate the active palladium-amido species necessary for reductive elimination. [11]* Solvent: Anhydrous, non-protic solvents like toluene or dioxane are typically used to prevent quenching of the strong base and interference with the catalytic cycle.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

This protocol uses a state-of-the-art catalyst system for coupling a primary amine under conventional heating. [10][12]

Reagent/Parameter	Amount (for 0.5 mmol scale)	Moles / Molarity	Role
α-Chloro-N-tosyl-azetidin-2-one	130 mg	0.5 mmol (1.0 eq)	Electrophile
Benzylamine	64 mg (60 µL)	0.6 mmol (1.2 eq)	Nucleophile
Pd₂(dba)₃	9.2 mg	0.01 mmol (2 mol% Pd)	Precatalyst
BrettPhos	16.1 mg	0.03 mmol (6 mol%)	Ligand
NaOtBu	67 mg	0.7 mmol (1.4 eq)	Base
Toluene (anhydrous)	2.5 mL		Solvent
Reaction Conditions
Temperature	100 °C
Time	12-18 h

| Atmosphere | Nitrogen or Argon | | |

Step-by-Step Procedure:

• Glovebox Recommended: Due to the air-sensitive nature of the catalyst, ligand, and base, setting up this reaction in a glovebox is highly recommended.

• To an oven-dried Schlenk tube, add Pd₂(dba)₃, BrettPhos, and NaOtBu.

• Add the α-chloro lactam.

• Seal the tube, remove it from the glovebox, and add anhydrous toluene via syringe, followed by the benzylamine.

• Subject the mixture to three freeze-pump-thaw cycles to ensure it is thoroughly degassed.

• Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature.

• Quench the reaction carefully by adding saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purify by flash column chromatography to obtain the desired α-amino-β-lactam.

C. Sonogashira Coupling: For C(sp³)–C(sp) Alkynylation

The Sonogashira coupling provides a direct route to α-alkynyl lactams, which are valuable intermediates for click chemistry, further functionalization, or as components of complex natural products. [13]The reaction couples a terminal alkyne with an organic halide. [14][15] Causality Behind Experimental Choices:

• Dual Catalysis: The reaction famously employs a dual catalytic system. [13]The palladium catalyst performs the main cross-coupling cycle, while a copper(I) salt (typically CuI) acts as a co-catalyst. The copper salt reacts with the terminal alkyne to form a copper acetylide, which is a much more reactive nucleophile for the transmetalation step. [16]* Base: An amine base, such as triethylamine or diisopropylamine, is used. It serves a dual purpose: it deprotonates the terminal alkyne and also acts as a solvent and scavenger for the H-X byproduct. [17]* Copper-Free Variants: While the classic protocol uses copper, concerns about homocoupling of the alkyne (Glaser coupling) have led to the development of copper-free conditions, which typically require specific ligands and stronger bases. [15][16]

Reagent/Parameter	Amount (for 0.5 mmol scale)	Moles / Molarity	Role
α-Iodo-N-methyl-piperidin-2-one	120 mg	0.5 mmol (1.0 eq)	Electrophile
Phenylacetylene	61 mg (66 µL)	0.6 mmol (1.2 eq)	Nucleophile
PdCl₂(PPh₃)₂	17.5 mg	0.025 mmol (5 mol%)	Catalyst
Copper(I) Iodide (CuI)	4.8 mg	0.025 mmol (5 mol%)	Co-catalyst
Triethylamine (Et₃N)	3.0 mL	Base/Solvent
Reaction Conditions
Temperature	60 °C
Time	6 h
Atmosphere	Nitrogen or Argon

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add the α-iodo lactam, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add degassed triethylamine via syringe, followed by the phenylacetylene.

• Place the sealed tube in a preheated oil bath at 60 °C.

• Monitor the reaction progress. Upon completion, cool to room temperature.

• Filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by flash column chromatography to afford the α-alkynyl lactam.

D. Heck Reaction: For C(sp³)–C(sp²) Alkenylation

The Heck reaction creates a C-C bond between an organic halide and an alkene. [3][18]While classic Heck reactions are most common for C(sp²)-C(sp²) couplings, specialized variants like the redox-relay Heck reaction have been developed to install alkenyl groups on lactam precursors. [19]This strategy is particularly effective for synthesizing α,β-unsaturated lactams, which are versatile Michael acceptors.

Causality Behind Experimental Choices:

• Redox-Relay Mechanism: In this variant, the palladium catalyst first adds to an allylic alcohol precursor. It then migrates ("walks") down the carbon chain until it reaches a position where β-hydride elimination forms a stable, conjugated carbonyl system. This provides high regioselectivity. [20]* Electrophile: Alkenyl triflates or iodonium salts are often used as they are highly reactive electrophiles suitable for this transformation. [19]* Ligand: Chiral ligands (e.g., Pyrox) are employed to achieve high enantioselectivity in the initial addition step.

Reagent/Parameter	Amount (for 0.2 mmol scale)	Moles / Molarity	Role
Enelactam Precursor	0.2 mmol (1.0 eq)	Electrophile
Alkenyl Triflates	0.24 mmol (1.2 eq)	Nucleophile
Pd₂(dba)₃	0.01 mmol (10 mol% Pd)	Precatalyst
Chiral Ligand (e.g., (S)-Pyrox)	0.024 mmol (12 mol%)	Ligand
Base (e.g., Proton Sponge)	0.3 mmol (1.5 eq)	Base
THF (anhydrous)	1.0 mL	Solvent
Reaction Conditions
Temperature	Room Temperature
Time	24-72 h
Atmosphere	Nitrogen or Argon

Step-by-Step Procedure:

• In a glovebox, charge a vial with Pd₂(dba)₃ and the chiral ligand.

• Add anhydrous THF and stir for 20 minutes to allow for catalyst pre-formation.

• Add the enelactam precursor, the alkenyl triflate, and the base.

• Seal the vial and stir at room temperature.

• Monitor the reaction carefully by chiral SFC or HPLC to track conversion and enantiomeric excess.

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent.

• Perform standard aqueous workup, dry the organic phase, and concentrate.

• Purify by chromatography to isolate the optically active alkenylated lactam product.

Conclusion and Future Outlook

Transition-metal-catalyzed cross-coupling has fundamentally transformed the synthesis of functionalized lactams. The Suzuki, Buchwald-Hartwig, and Sonogashira reactions provide reliable and modular pathways to C3-substituted products, enabling rapid diversification of this critical scaffold. While these methods often rely on pre-activation of the C3-position, the future lies in the broader application of direct C-H functionalization. [22]Emerging strategies using photoredox and electrochemical catalysis are poised to further streamline these syntheses, allowing for the functionalization of native C-H bonds without the need for halogen or triflate intermediates, representing a more atom-economical and sustainable approach to lactam diversification. [23]

References

• Zhang, Q., Chen, K., & Shi, B.-F. (2014). Recent Progress in the Synthesis of Functionalized β-Lactams through Transition-Metal-Catalyzed C(sp3)–H Amidation. Synlett, 25(10), 1341–1345. Available at: [Link]

• Kim, H., & Park, Y. (2022). Electrochemical C(sp3)–H Functionalization of γ-Lactams Based on Hydrogen Atom Transfer. Organic Letters, 24(24), 4464–4469. Available at: [Link]

• Liu, R. Y., Chen, K., & Sigman, M. S. (2019). Palladium-Catalyzed Enantioselective Alkenylation of Enelactams Using a Relay Heck Strategy. Angewandte Chemie International Edition, 58(39), 13819-13823. Available at: [Link]

• Verma, R., & Kumar, S. (2023). C–H activation: A strategic approach toward lactams using transition metals. Not available. Available at: [Link]

• Wang, Z., Yin, H., & Fu, Y. (2022). Enantioselective Synthesis of α-Alkenylated γ-Lactam Enabled by Ni-Catalyzed 1,4-Arylcarbamoylation of 1,3-Dienes. CCS Chemistry, 4(8), 2686–2696. Available at: [Link]

• Davies, H. M. L., & Morton, D. (2016). Recent Advances in C–H Functionalization. The Journal of Organic Chemistry, 81(2), 343–350. Available at: [Link]

• Merad, J., Gammicchia, M., & Silvani, A. (2023). Enantioselective Organophotocatalytic α-Functionalization of Aldehydes with N-Lactam Radicals: A Viable Strategy for the Telescoped Synthesis of Levetiracetam. Organic Letters, 25(31), 5850–5854. Available at: [Link]

• Mazumdar, W., & Driver, T. G. (2019). Recent Advances in the Development of Catalytic Methods that Construct Medium-ring Lactams, Partially Saturated Benzazepines and their Derivatives. Organic & Biomolecular Chemistry, 17(28), 6743-6756. Available at: [Link]

• Wikipedia contributors. (2024). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• MacMillan, D. W. C., et al. (2017). Native functionality in triple catalytic cross-coupling: sp3 C–H bonds as latent nucleophiles. Science, 358(6369), 1432-1437. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Singh, R., & Kumar, V. (2018). A Comprehensive Review on C-3 Functionalization of β-Lactams. Current Organic Synthesis, 15(5), 612-632. Available at: [Link]

• Dong, G., et al. (2018). Catalytic Enantioselective Synthesis of γ-Lactams with β-Quaternary Centers via Merging C–C Activation and Sulfonyl Radical Migration. Journal of the American Chemical Society, 140(42), 13577-13581. Available at: [Link]

• Magano, J. (2011). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Not available. Available at: [Link]

• Procter, D. J., et al. (2018). Diastereoselective C–H carbonylative annulation of aliphatic amines: a rapid route to functionalized γ-lactams. Chemical Science, 9(34), 7044–7049. Available at: [Link]

• Vicario, J. L., et al. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(18), 3745-3760. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Wang, J., & Hu, J. (2013). Stereoselective Suzuki Coupling Reaction of an alpha-Bromo-alpha-fluoro-beta-lactam. Request PDF. Available at: [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. Available at: [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. Available at: [Link]

• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. Available at: [Link]

• Daugulis, O., et al. (2014). Synthesis of Strained γ-Lactams by Palladium(0)-Catalyzed C(sp3)−H Alkenylation and Application to Alkaloid Synthesis. Request PDF. Available at: [Link]

• J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. J&K Scientific LLC. Available at: [Link]

• Mioskowski, C., et al. (2002). Application of the palladium-catalyzed borylation/Suzuki coupling (BSC) reaction to the synthesis of biologically active biaryl lactams. Journal of Medicinal Chemistry, 45(5), 1034-1045. Available at: [Link]

• Wikipedia contributors. (2024). Sonogashira coupling. Wikipedia. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Sigman, M. S., et al. (2015). Palladium-Catalyzed Enantioselective Heck Alkenylation of Acyclic Alkenols Using a Redox-Relay Strategy. Journal of the American Chemical Society, 137(10), 3462–3465. Available at: [Link]

• de Vries, J. G. (2015). Modern Heck Reactions. Royal Society of Chemistry. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Yang, D., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Available at: [Link]

• Rafiee, E., & Shahebrahimi, S. (2020). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 10(61), 36981-37013. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

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Application Note: Advanced One-Pot Synthesis of 3-Substituted-2-Piperidinones

Strategic Rationale & Chemical Context

The δ-lactam (piperidin-2-one) ring is a privileged pharmacophore embedded within numerous biologically active compounds, serving as a critical precursor for active pharmaceutical ingredients (APIs) such as the PARP inhibitor Niraparib and the dopamine autoreceptor agonist Preclamol [1].

Historically, synthesizing 3-substituted derivatives required multi-step sequences involving the generation of lactam enolates. These traditional step-wise approaches frequently suffer from low atom economy, poor regioselectivity, over-alkylation, and highly challenging stereocontrol. To circumvent these bottlenecks, modern synthetic chemistry has pivoted toward one-pot multicomponent and cascade reactions . By forming multiple bonds in a single operation, these strategies maximize atom economy, trap transient intermediates before degradation pathways can occur, and provide direct access to highly functionalized, enantioenriched 3-substituted piperidin-2-ones [2].

Mechanistic Workflows

This guide highlights two state-of-the-art one-pot methodologies: a transition-metal-catalyzed reductive cross-coupling for aryl substitutions, and an organocatalytic cascade for aliphatic substitutions.

Pathway A: Ni-Catalyzed Asymmetric Reductive Cross-Coupling

This approach couples Csp²-hybridized organohalides with 3-chloro-δ-lactams. By utilizing a chiral Bilm (bis-imidazolium) ligand and a nickel precatalyst, the reaction avoids the need for pre-functionalized enolates. Oxidative addition of the aryl halide is followed by a single-electron transfer (SET) to the 3-chloro-lactam, generating a localized lactam radical. Recombination forms a Ni(III) intermediate, which undergoes stereocontrolled reductive elimination [1].

Workflow of the Ni-catalyzed asymmetric reductive cross-coupling to yield 3-substituted δ-lactams.

Pathway B: Organocatalytic Michael-Hemiaminalization Cascade

For aliphatic substitutions, reacting aliphatic aldehydes with cyanoacrylamides in the presence of a chiral secondary amine catalyst initiates a highly stereoselective Michael addition. The resulting intermediate spontaneously undergoes intramolecular hemiaminalization. A subsequent in situ reduction traps the hemiaminal, yielding optically enriched 2-piperidinones with three contiguous chiral centers [2].

Organocatalytic cascade utilizing Michael addition and hemiaminalization followed by reduction.

Substrate Scope & Quantitative Benchmarks

The table below summarizes the expected performance metrics across different one-pot methodologies, allowing researchers to select the optimal strategy based on their target substrate class.

Synthetic Strategy	Substrate Classes	Catalyst / Key Reagents	Yield Range	Stereoselectivity	Key Advantage
Reductive Cross-Coupling [1]	3-Chloro-δ-lactams + Aryl Halides	NiBr₂·glyme, Chiral Bilm Ligand, Mn⁰	65–88%	Up to 96% ee	Direct asymmetric arylation avoiding unstable enolate intermediates.
Organocatalytic Cascade [2]	Aliphatic Aldehydes + Cyanoacrylamides	Chiral Secondary Amine, NaBH₄	75–95%	99% ee (dr 9:1)	Metal-free generation of three contiguous stereocenters.
Four-Component Reaction [3]	Nitrostyrenes, Aldehydes, Malonates	Piperidine (Base), Formamide	70–85%	High trans-diastereoselectivity	Extreme structural diversity from simple, inexpensive building blocks.

Validated Experimental Protocol: Ni-Catalyzed Reductive Cross-Coupling

This protocol details the asymmetric synthesis of 3-aryl-piperidin-2-ones via reductive coupling. Every step is designed to maintain the integrity of the chiral environment and prevent off-cycle degradation.

Materials Required:

• 3-chloro-piperidin-2-one derivative (1.0 mmol)

• Aryl iodide (1.5 mmol)

• NiBr₂·glyme (10 mol%)

• Chiral Bilm ligand (12 mol%)

• Manganese powder (3.0 mmol, 325 mesh)

• Anhydrous DMA (N,N-Dimethylacetamide)

Step-by-Step Methodology:

• Catalyst Pre-complexation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with NiBr₂·glyme (10 mol%) and the chiral Bilm ligand (12 mol%). Add 2.0 mL of anhydrous DMA and stir at ambient temperature for 30 minutes.

  • Causality: Pre-complexation is critical. Free Ni(II) can be prematurely reduced by Mn to unliganded Ni(0), which catalyzes a fast, racemic background cross-coupling. Allowing the chelate to fully form ensures the chiral environment strictly dictates the stereochemical outcome.

• Reagent Assembly: To the homogeneous dark catalyst solution, add the 3-chloro-piperidin-2-one (1.0 mmol), aryl iodide (1.5 mmol), and Mn powder (3.0 mmol).

  • Causality: Manganese powder acts as a mild, heterogeneous terminal reductant. Its insolubility ensures a controlled, slow release of electrons to turn over the Ni(I)/Ni(III) catalytic cycle without over-reducing the sensitive lactam carbonyl group.

• Reaction Execution: Seal the Schlenk tube, remove it from the glovebox, and stir vigorously at 25 °C for 24 hours.

  • Causality: Vigorous stirring (≥800 rpm) is mandatory due to the heterogeneous nature of the Mn powder. Inadequate mass transfer will stall the catalytic cycle, leading to incomplete conversion and potential protodehalogenation side reactions.

• Quench and Extraction: Open the vessel to air to deactivate the Ni catalyst. Dilute the mixture with EtOAc (10 mL) and quench with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Causality: NH₄Cl passivates the unreacted Mn powder and buffers the aqueous layer, preventing base-catalyzed epimerization of the newly formed C3 stereocenter during workup.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a Hexanes/EtOAc gradient to isolate the pure 3-substituted-2-piperidinone.

Analytical Troubleshooting & Self-Validation

To ensure the protocol has functioned as a self-validating system, perform the following analytical checks:

• Reaction Monitoring (TLC): Analyze the crude mixture via TLC (UV/KMnO₄ stain). The complete disappearance of the aryl iodide (highly UV active) indicates successful oxidative addition. If protodehalogenated byproducts (Ar-H) are highly prevalent, it suggests moisture contamination or a stalled reductive elimination step.

• NMR Verification: The diagnostic C3 proton of the 3-substituted-2-piperidinone typically appears as a distinct doublet of doublets (dd) between δ 3.50–4.10 ppm in ¹H NMR (CDCl₃), depending on the electronic nature of the aryl substituent. The lactam N-H proton will appear as a broad singlet around δ 6.00–6.50 ppm .

• Stereochemical Validation: Determine the enantiomeric excess (ee) via chiral stationary phase HPLC (e.g., Chiralpak AD-H or OD-H columns) using a Hexane/Isopropanol isocratic gradient. Always compare retention times against a racemic standard synthesized using an achiral ligand (such as dtbbpy) to confirm peak separation and accurately integrate the major/minor enantiomers.

References

• Wang, Z., Zhang, Z., Liu, R., Ren, X., Liu, S., & Huang, Y. (2025). Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Organic Letters, 27(20), 5087-5093.[Link]

• He, Y., Kang, T.-R., Liu, Q.-Z., & Chen, L.-M. (2013). One-Pot Synthesis of Optically Enriched 2-Piperidinones from Aliphatic Aldehydes and Cyanoacrylamides. Organic Letters.[Link]

Purification methods for 3-(4-Nitrophenyl)-2-piperidinone analogs

An Application Guide and Protocols for the Purification of 3-(4-Nitrophenyl)-2-piperidinone Analogs

Authored by: A Senior Application Scientist

Abstract

The 3-(4-nitrophenyl)-2-piperidinone scaffold is a critical structural motif in modern medicinal chemistry, serving as a key intermediate in the synthesis of various pharmaceutical agents, including anticoagulants like Apixaban.[1][2] The inherent polarity conferred by the nitro group and the lactam ring, combined with potential chirality at the C3 position, presents unique challenges for purification. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on robust and efficient methods for purifying these analogs. It moves beyond simple step-by-step instructions to explain the causality behind methodological choices, ensuring the development of self-validating and scalable purification strategies.

Foundational Principles: Understanding the Molecule

The successful purification of any compound begins with a thorough understanding of its physicochemical properties. The 3-(4-nitrophenyl)-2-piperidinone structure is characterized by several key features that dictate its behavior during separation processes:

• High Polarity: The presence of a nitro group (-NO₂) and a piperidinone (a cyclic amide) ring makes these molecules significantly polar. This high polarity leads to strong interactions with polar stationary phases like silica gel.

• Aromaticity: The nitrophenyl group allows for π-π stacking interactions and provides a strong chromophore for UV detection during chromatographic analysis.

• Chirality: Substitution at the 3-position of the piperidinone ring creates a stereocenter. The separation of enantiomers is often a critical step in pharmaceutical development, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[3]

• Solubility: These analogs typically exhibit moderate solubility in polar organic solvents like ethyl acetate, dichloromethane, and acetone, and lower solubility in nonpolar solvents such as hexanes. They are generally poorly soluble in water.

Impurity Profile: Common impurities may include unreacted starting materials, byproducts from side reactions (e.g., Michael addition, condensation products), or diastereomers if the synthesis is not stereospecific.[4][5][6] Understanding the likely impurities is crucial for selecting an appropriate purification technique.

A logical workflow is essential for selecting the most efficient purification strategy, starting from the crude reaction mixture and progressing toward the final, highly pure compound.

Figure 1: General purification workflow for 3-(4-Nitrophenyl)-2-piperidinone analogs.

Recrystallization: The Classic Approach for Solids

Recrystallization is the most cost-effective and scalable method for purifying solid organic compounds.[7] The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures. An ideal solvent will dissolve the compound completely at its boiling point but only sparingly at room temperature or below.[8]

Causality of Solvent Selection

The choice of solvent is the most critical step.[9] For polar nitrophenyl piperidinones, a solvent of intermediate polarity often works best.

• Why not highly polar solvents? Solvents like methanol might dissolve the compound too well even at room temperature, leading to poor recovery.

• Why not nonpolar solvents? Solvents like hexanes will likely fail to dissolve the compound even when hot.

• The "Just Right" Approach: Solvents like ethanol, isopropanol, or ethyl acetate are excellent starting points. Mixed solvent systems (e.g., ethanol/water, ethyl acetate/hexane) can be used to fine-tune the polarity.[10]

Table 1: Recrystallization Solvent Selection Guide

Solvent(s)	Polarity	Suitability for Nitrophenyl Piperidinones	Rationale & Comments
Ethanol	Polar Protic	Excellent	Often dissolves the compound when hot and allows for good crystal formation upon cooling.
Isopropanol	Polar Protic	Very Good	Similar to ethanol but slightly less polar; can sometimes yield better crystals.
Ethyl Acetate	Polar Aprotic	Good	A good choice, but its lower boiling point means a smaller temperature gradient for crystallization.
Ethanol/Water	Polar Protic	Excellent (Mixed)	Water acts as an anti-solvent. Dissolve in hot ethanol, then add hot water dropwise until turbidity appears, then re-clarify with a drop of ethanol.[11]
Ethyl Acetate/Hexane	Mixed	Good (Mixed)	Hexane acts as the anti-solvent. Use with caution to avoid "oiling out."

Protocol 1: General Recrystallization

• Solvent Selection: In a test tube, add ~20-30 mg of crude material. Add a few drops of a candidate solvent. If it dissolves immediately at room temperature, the solvent is too polar. If it doesn't dissolve, heat the mixture gently. If it dissolves when hot but precipitates upon cooling, you have found a suitable solvent.[12]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.

• Decolorization (Optional): If the solution is highly colored, add a small amount (spatula tip) of activated charcoal and boil for a few minutes. The colored impurities will adsorb to the charcoal.[7]

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel to remove them.[11]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals as it allows impurities to be excluded from the growing crystal lattice.[8] Once at room temperature, the flask can be placed in an ice bath to maximize yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing & Drying: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities. Dry the crystals in a desiccator or a vacuum oven.

Column Chromatography: The Purification Workhorse

When recrystallization is not feasible or fails to remove impurities effectively, column chromatography is the method of choice.[13] It operates on the principle of differential partitioning of compounds between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or mixture).[14]

Causality of Phase Selection

• Stationary Phase: For these polar compounds, silica gel is the standard stationary phase. Its polar silanol (Si-OH) groups interact strongly with the polar nitro and amide functionalities, leading to good retention.[15] Alumina can also be used but is sometimes more reactive.

• Mobile Phase (Eluent): The key is to find a solvent system that moves the target compound off the column while leaving more polar impurities behind and eluting less polar impurities first. This is almost always determined by preliminary analysis using Thin Layer Chromatography (TLC).[15] A mixture of a nonpolar solvent (e.g., Hexane or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Dichloromethane) is common.

Protocol 2: Flash Column Chromatography

Figure 2: Step-by-step workflow for flash column chromatography.

• TLC Analysis: Dissolve a small amount of the crude material in a solvent like dichloromethane. Spot it on a TLC plate and develop it in various solvent systems (e.g., 20%, 30%, 40% Ethyl Acetate in Hexane). The ideal system gives the target compound an Rf value of approximately 0.2-0.4.[12]

• Column Packing: Select a column of appropriate size (a silica-to-crude material ratio of 50:1 to 100:1 by weight is a good rule of thumb). Prepare a slurry of silica gel in the least polar eluent (e.g., Hexane) and pour it into the column. Allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[14]

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. This "dry loading" method typically results in better separation than loading a liquid sample. Carefully add this powder to the top of the packed column.

• Elution: Add the eluent chosen from the TLC analysis to the column. Apply gentle air pressure to achieve a steady flow.

• Fraction Collection & Analysis: Collect the eluting solvent in a series of test tubes. Monitor the separation by spotting the collected fractions onto TLC plates and visualizing under a UV lamp.

• Combine and Evaporate: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Table 2: Typical Column Chromatography Systems

Impurity Profile	Recommended Starting Eluent	Expected Elution Order
Less polar byproducts	20% Ethyl Acetate / 80% Hexane	1. Byproducts, 2. Target Compound
More polar byproducts	40% Ethyl Acetate / 60% Hexane	1. Target Compound , 2. Byproducts
Complex mixture	Gradient Elution (e.g., 10% to 50% EtOAc in Hexane)	Separates based on polarity.

High-Purity & Chiral Separations

For pharmaceutical applications, achieving >99% purity and separating enantiomers is often mandatory. High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the premier techniques for this purpose.[16]

Preparative HPLC

Preparative HPLC is a high-resolution technique used to isolate pure compounds from a mixture.[17][18] Given the polarity of nitrophenyl piperidinones, normal-phase HPLC is often more suitable than the more common reversed-phase.

• Normal-Phase (NP-HPLC): Uses a polar stationary phase (Silica, Cyano, or Amino columns) and a non-polar mobile phase (e.g., Hexane/Isopropanol). This mode provides excellent selectivity for polar isomers and analogs.

• Reversed-Phase (RP-HPLC): Uses a non-polar stationary phase (C18, C8) and a polar mobile phase (e.g., Acetonitrile/Water). While less intuitive for these polar compounds, it can be effective, especially with additives like formic acid to improve peak shape.

Supercritical Fluid Chromatography (SFC): A Green & Powerful Alternative

SFC has emerged as a superior technique, especially for chiral separations.[19][20] It uses supercritical CO₂ as the primary mobile phase, which is non-toxic, non-flammable, and inexpensive.[3]

• Advantages of SFC:

  • Speed: The low viscosity of supercritical CO₂ allows for much higher flow rates and faster separations than HPLC.[21]

  • Green Chemistry: Drastically reduces the consumption of organic solvents.[3]

  • Efficiency: The high diffusivity of solutes in the mobile phase leads to sharp, efficient peaks.

  • Chiral Separations: SFC is exceptionally powerful for separating enantiomers when using a chiral stationary phase.[22] The unique properties of the mobile phase often provide selectivities not achievable in HPLC.

Figure 3: Conceptual diagram of chiral separation using SFC.

Protocol 3: Chiral SFC Method Development

• Column Screening: Screen a set of chiral stationary phases (CSPs). Polysaccharide-based columns (e.g., those based on cellulose or amylose derivatives) are highly effective for a wide range of compounds.

• Modifier Screening: Use a polar organic solvent (co-solvent or "modifier") such as methanol, ethanol, or isopropanol mixed with the supercritical CO₂. Start with methanol as it is generally effective.

• Initial Conditions:

  • Column: Chiralpak IA, IB, IC, etc.

  • Mobile Phase: 80% CO₂, 20% Methanol

  • Flow Rate: 3 mL/min (for analytical scale)

  • Back Pressure: 150 bar

  • Temperature: 40 °C

• Optimization: If separation is observed, optimize the modifier percentage, flow rate, and back pressure to improve resolution and reduce run time. If no separation is seen, switch to a different column or modifier.

Conclusion

The purification of 3-(4-nitrophenyl)-2-piperidinone analogs requires a multi-faceted approach tailored to the specific impurities, scale, and final purity requirements. For initial bulk purification of solid material, recrystallization offers an economical and scalable solution. For routine purification of complex mixtures, flash column chromatography on silica gel remains the indispensable workhorse. Finally, for achieving the high enantiomeric and chemical purity demanded by the pharmaceutical industry, chiral Supercritical Fluid Chromatography (SFC) stands out as a fast, efficient, and environmentally friendly technique that often surpasses traditional HPLC. By understanding the chemical principles behind each method, researchers can develop robust and validated protocols to obtain these valuable intermediates with the desired level of purity.

References

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. [Link]

• Wikipedia. (n.d.). Supercritical fluid chromatography. Wikipedia. [Link]

• Gasper, M. P., et al. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

• Phenomenex. (n.d.). Supercritical Fluid Chromatography (SFC) Columns. Phenomenex. [Link]

• Daicel Chiral Technologies. (n.d.). Supercritical Fluid Chromatography (SFC). Daicel Chiral Technologies. [Link]

• Teledyne LABS. (2025, September 23). HPLC Purification: When to Use Analytical, Semi-Preparative and Preparative Methods. Teledyne LABS. [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. [Link]

• ResearchGate. (n.d.). Practical aspects of preparative HPLC in pharmaceutical development and production. ResearchGate. [Link]

• Chromatography Today. (2020, November 12). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Chromatography Today. [Link]

• Teledyne LABS. (n.d.). The Power of Preparative HPLC Systems. Teledyne LABS. [Link]

• Google Patents. (2019, December 27). CN110615756A - 1- (4-nitrophenyl) piperidine-2-ketone and synthetic method and application thereof.

• National Center for Biotechnology Information. (n.d.). Synthesis and evaluation of new pirfenidone derivatives as anti-fibrosis agents. PMC. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

• Organic Chemistry Portal. (n.d.). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Organic Chemistry Portal. [Link]

• CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. CORE. [Link]

• Loughborough University Research Repository. (2009, August 12). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Loughborough University. [Link]

• Phenomenex. (2025, December 12). Column Chromatography Guide. Phenomenex. [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Columbia University. (n.d.). Column chromatography. Columbia University Chemistry. [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Chrom Tech, Inc. [Link]

• BioMed Pharma Journal. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. BioMed Pharma Journal. [Link]

• University of Colorado Boulder. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3). University of Colorado Boulder. [Link]

• Semantic Scholar. (2025, May 13). Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Semantic Scholar. [Link]

• PubMed. (n.d.). 2-Piperidone Type of Chiral Building Block for 3-Piperidinol Alkaloid Synthesis. PubMed. [Link]

• Scribd. (n.d.). Experiment 2: Recrystallization: The Purification of Crystalline Organic Compounds. Scribd. [Link]

• Journal of the American Chemical Society. (2023, June 22). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. JACS. [Link]

• MDPI. (2023, April 6). Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones.... MDPI. [Link]

• University of Calgary. (n.d.). RECRYSTALLISATION. University of Calgary Chemistry. [Link]

• ScienceDirect. (2012, November 3). Synthesis and impurity profiling of MDMA prepared from commonly available starting materials. ScienceDirect. [Link]

• Chemical Review and Letters. (2021, October 30). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]

• Research and Reviews. (2021, October 20). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. [Link]

• PubMed Central. (n.d.). Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. PMC. [Link]

• PrepChem.com. (n.d.). Preparation of 4-(4-nitrophenyl)but-3-en-2-one. PrepChem.com. [Link]

• ResearchGate. (2014, November 21). What are the best methods for Piperidine purification alternatives to distillation?. ResearchGate. [Link]

Sources

• 1. CN110615756A - 1- (4-nitrophenyl) piperidine-2-ketone and synthetic method and application thereof - Google Patents [patents.google.com]
• 2. 38560-30-4|1-(4-Nitrophenyl)piperidin-2-one|BLD Pharm [bldpharm.com]
• 3. selvita.com [selvita.com]
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• 16. Preparative HPLC | Teledyne LABS [teledynelabs.com]
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Technical Notes & Optimization

Improving yield of 3-arylation of 2-piperidinone

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic hurdles associated with the 3-arylation (α-arylation) of 2-piperidinone (δ-valerolactam).

Due to the exceptionally low acidity of the α-protons in lactams (pKa ~ 30) and the competing nucleophilicity of the lactam nitrogen, traditional cross-coupling methods often fail. This guide synthesizes mechanistic causality with field-proven protocols to help you troubleshoot and optimize your yields.

I. Troubleshooting Guide & FAQs

Q1: My α-arylation yields are extremely low, and I recover mostly unreacted 2-piperidinone. What is the root cause? Causality & Solution: The primary reason for poor conversion is inadequate enolization and subsequent failure in the transmetalation step. Traditional alkali metal bases (e.g., LDA, NaHMDS) generate lithium or sodium enolates. While these are highly basic, their ionic nature makes them poor nucleophiles for transmetalation to palladium, causing the catalytic cycle to stall.

Expert Recommendation: Transition from alkali metal enolates to zinc enolates . Zinc enolates possess a more covalent metal-oxygen bond, making them highly stable while undergoing rapid, thermodynamically favorable transmetalation to Pd(II) intermediates. You can achieve this by utilizing the modern, operationally simple base TMP·ZnCl·LiCl (2,2,6,6-Tetramethylpiperidinylzinc chloride lithium chloride complex). This reagent directly generates the zinc enolate in a single step at room temperature, bypassing the need for cryogenic conditions [1].

Q2: I am observing significant N-arylation instead of the desired C3-arylation. How do I control regioselectivity? Causality & Solution: The lactam nitrogen is highly nucleophilic. If left unprotected, palladium will readily catalyze a Buchwald-Hartwig N-arylation, which is kinetically favored over C-arylation due to the lower activation energy required for Pd-N bond formation. Expert Recommendation:

• Steric Shielding: Always protect the lactam nitrogen. Installing an N-Boc (tert-butyloxycarbonyl) or N-benzyl group completely suppresses N-arylation and sterically biases the palladium complex toward the C3 position.

• Metal Bias: As established by seminal work in the field, zinc enolates strongly favor C-arylation over O- or N-arylation due to the tight coordination of Zn to the oxygen atom, which exposes the α-carbon to the active Pd catalyst [2].

Q3: My aryl halide is undergoing homocoupling (forming Ar-Ar) rather than cross-coupling with the lactam. How can I suppress this? Causality & Solution: Homocoupling is a classic symptom of a kinetic mismatch. It occurs when the oxidative addition of the aryl halide to Pd(0) is fast, but the transmetalation of the enolate to the resulting Pd(II) complex is slow. The stalled Pd(II) intermediate is then forced to react with another equivalent of aryl halide. Expert Recommendation: Upgrade your ligand system. Utilize bulky, electron-rich phosphine ligands such as XPhos or Q-Phos . These ligands accelerate both transmetalation and reductive elimination by creating a sterically demanding environment that strictly disfavors the formation of bis-aryl Pd(II) species. Additionally, maintain a slight excess of the zinc enolate (1.5 equivalents) to ensure the Pd(II) intermediate is immediately intercepted.

II. Quantitative Data: Enolate System Comparison

To illustrate the critical impact of metal selection on reaction trajectory, the table below summarizes the thermodynamic and kinetic outcomes of various enolate systems during the arylation of 2-piperidinone.

Enolate Metal	Base Reagent	Reaction Temp	Transmetalation Rate	Typical Outcome / Side Reactions
Lithium (Li)	LiHMDS or LDA	-78 °C to RT	Very Slow	<15% yield; high recovery of starting material; aldol condensation byproducts.
Sodium (Na)	NaHMDS	-78 °C to RT	Slow	~30% yield; prone to N-arylation if unprotected; high rates of Ar-Ar homocoupling.
Zinc (Zn)	LiHMDS then ZnCl₂	-78 °C to 70 °C	Fast	>75% yield; requires strict cryogenic steps and precise stoichiometry.
Zinc (Zn)	TMP·ZnCl·LiCl	RT to 70 °C	Very Fast	>85% yield ; operationally simple (no cryogenics); highly selective for C3-arylation.

III. Mechanistic Workflow

Understanding the catalytic cycle is essential for troubleshooting. The diagram below illustrates the self-validating loop of the Pd-catalyzed α-arylation using a zinc enolate.

Figure 1: Palladium-catalyzed α-arylation catalytic cycle for 2-piperidinone.

IV. Standard Operating Procedure: Direct α-Arylation via TMP·ZnCl·LiCl

This protocol represents the current state-of-the-art methodology for the α-arylation of lactams, eliminating the need for preformed lithium enolates [1].

Reagents & Materials:

• N-Boc-2-piperidinone (1.0 equiv, 1.0 mmol)

• Aryl bromide (1.2 equiv, 1.2 mmol)

• Pd(OAc)₂ (5 mol%, 0.05 mmol)

• XPhos (10 mol%, 0.10 mmol)

• TMP·ZnCl·LiCl (1.5 equiv, 1.5 mmol, 1.0 M solution in THF/toluene)

• Anhydrous THF (5.0 mL)

Step-by-Step Methodology:

• Catalyst Activation & Substrate Loading: In a nitrogen-filled glovebox, charge an oven-dried 20 mL scintillation vial with N-Boc-2-piperidinone, Aryl bromide, Pd(OAc)₂, and XPhos.

• Solvation: Add 5.0 mL of anhydrous THF to the vial to achieve a 0.2 M concentration. Stir for 5 minutes at room temperature.

  • Validation Checkpoint 1: The solution should be homogenous. A color shift from yellow to deep red/orange indicates the successful reduction of Pd(II) to the active Pd(0)Lₙ species.

• Enolization: Slowly add the TMP·ZnCl·LiCl solution dropwise over 2 minutes at room temperature.

• Cross-Coupling: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and transfer it to a pre-heated aluminum heating block at 70 °C. Stir vigorously (800 rpm) for 16 hours.

  • Validation Checkpoint 2: At the 2-hour mark, perform an LC-MS aliquot check. The disappearance of the aryl bromide mass and the emergence of the product mass (M+H) confirms that transmetalation is successfully outcompeting homocoupling.

• Quench & Workup: Cool the reaction to room temperature. Quench by adding 5 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the 3-aryl-2-piperidinone.

V. References

• Hama, T., Liu, X., Culkin, D. A., & Hartwig, J. F. (2006). Palladium-Catalyzed Intermolecular α-Arylation of Zinc Amide Enolates under Mild Conditions. Journal of the American Chemical Society.[Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Palladium-catalyzed intermolecular alpha-arylation of zinc amide enolates under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Piperidinone Nitration Optimization

Welcome to the Technical Support Center for N-heterocycle functionalization. The nitration of piperidinone derivatives (such as 1-benzyl-4-piperidone or N-Boc-4-piperidone) is a critical step in the synthesis of pharmaceutical intermediates and energetic precursors. However, electrophilic aromatic substitution (SEAr) and direct nitration are highly exothermic processes. Poor thermal management inevitably leads to over-nitration, protecting group cleavage, and oxidative degradation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize reaction temperatures and maximize mono-nitration yields.

Mechanistic Overview: The Causality of Temperature Control

Nitration utilizing mixed acid ( HNO3​/H2​SO4​ ) relies on the generation of the highly reactive nitronium ion ( NO2+​ ). Both the generation of this ion and its subsequent electrophilic attack on the substrate release substantial thermal energy.

If this heat is not rapidly dissipated, the reaction transitions from kinetic control (favoring the mono-nitrated product) to thermodynamic control (favoring poly-nitration and oxidation). Localized "hot spots" within a batch reactor provide the necessary activation energy for a second nitronium attack, leading to dinitrated impurities[1]. Furthermore, elevated temperatures in strongly acidic media accelerate side reactions, such as the hydrolysis of acid-sensitive protecting groups or the oxidative cleavage of the aliphatic piperidone ring.

Troubleshooting & FAQs

Q1: I am observing significant amounts of dinitrated products and oxidative ring cleavage. How can I control the reaction to favor mono-nitration? A1: Over-nitration is a direct consequence of thermal runaways. To favor mono-nitration, you must strictly maintain the internal reaction temperature between 0 °C and 5 °C[1]. Ensure you are adding the nitrating agent dropwise to maintain a low concentration of the active nitrating species at any given time[1]. Diagnostic tip: If your reaction mixture turns deep brown or evolves heavy NO2​ gas (reddish-brown fumes), you have lost temperature control and oxidative cleavage is occurring.

Q2: My N-Boc protected piperidinone is degrading during the nitration process. Why is this happening? A2: The tert-butyloxycarbonyl (Boc) group is highly sensitive to strong acids. While it can survive brief exposure to H2​SO4​ at sub-zero temperatures, any temperature spike above 10 °C will rapidly accelerate acid-catalyzed deprotection, leaving the free amine vulnerable to N-nitration or oxidation. To prevent this, lower your reaction temperature to -5 °C, or consider using a milder nitrating agent, such as acetyl nitrate ( HNO3​/Ac2​O ), which can be generated in situ[2].

Q3: How does continuous flow chemistry improve the temperature profile compared to batch reactors? A3: Scaling up batch nitrations reduces the surface-area-to-volume ratio, making efficient heat dissipation nearly impossible. Microreactors used in continuous flow chemistry solve this by providing exceptional heat and mass transfer coefficients[3]. This allows the reaction to remain nearly isothermal (temperature variance of < ±2 °C), completely eliminating hot spots and drastically reducing dinitration[2].

Quantitative Data: Temperature vs. Yield

The following table summarizes the impact of temperature control and reactor modality on the nitration of 1-benzyl-4-piperidone.

Reaction Mode	Nitrating Agent	Internal Temp Control	Residence / Reaction Time	Mono-nitro Yield (%)	Dinitro / Oxidation (%)
Batch (Unoptimized)	HNO3​/H2​SO4​	> 20 °C (Runaway)	2 hours	45%	38%
Batch (Optimized)	HNO3​/H2​SO4​	0 °C to 5 °C	3 hours	74%	12%
Continuous Flow	HNO3​/H2​SO4​	3 °C ± 2 °C	1.5 minutes	88%	< 3%

Experimental Workflows

Protocol A: Batch Nitration under Kinetic Control

This protocol is designed for laboratory-scale synthesis (< 50g) where flow chemistry is unavailable.

• Substrate Preparation: Dissolve the piperidinone substrate in concentrated H2​SO4​ (which acts as both the solvent and protonating agent). Submerge the reaction flask in an ice/brine bath.

• Nitrating Mixture Preparation: In a separate flask cooled in an ice bath, slowly add fuming HNO3​ to concentrated H2​SO4​ with vigorous stirring[1]. Allow the mixture to equilibrate to 0 °C.

• Controlled Addition: Transfer the nitrating acid to an addition funnel. Add it dropwise to the substrate solution.

  • Self-Validation Checkpoint: Insert a thermocouple directly into the reaction mixture. Do not rely on the temperature of the cooling bath. If the internal temperature exceeds 5 °C, halt the addition immediately and increase stirring speed until the temperature drops back to 0 °C[1].

• Quenching: Once TLC or GC-MS confirms maximum mono-nitration, pour the reaction mixture over crushed ice to instantly quench the exotherm[1]. Neutralize carefully with aqueous Na2​CO3​ to precipitate the product.

Protocol B: Scalable Continuous Flow Nitration

This protocol is recommended for scale-up to ensure isothermal conditions and safety[3].

• System Setup: Utilize a microreactor system (e.g., Hastelloy or PTFE tubing) equipped with high-precision syringe pumps[2].

• Reagent Streams:

  • Stream A: Piperidinone substrate dissolved in H2​SO4​ .

  • Stream B: Pre-mixed HNO3​/H2​SO4​ solution.

• Thermal Equilibration: Submerge the microreactor coil and the pre-cooling loops for Streams A and B in a thermostatic bath set strictly to 3 °C.

• Execution: Pump Streams A and B into a T-mixer at flow rates optimized for a 1.5-minute residence time.

  • Self-Validation Checkpoint: The high surface-area-to-volume ratio of the microreactor ensures the internal temperature mirrors the bath temperature (< ±2 °C variance)[2]. Verify this by placing an in-line temperature sensor immediately post-mixing.

• In-line Quenching: Direct the reactor effluent directly into a Continuous Stirred-Tank Reactor (CSTR) containing vigorously stirred ice water for immediate, automated quenching.

Process Visualization

The following diagram illustrates the critical branching pathways of piperidinone nitration based on thermal management.

Reaction pathway for piperidinone nitration highlighting temperature-dependent product branching.

References

• Title: Continuous flow nitration in miniaturized devices Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Micro reactor and flow chemistry for industrial applications in drug discovery and development Source: SciSpace URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Continuous flow nitration in miniaturized devices [beilstein-journals.org]
• 3. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Nitro-Substituted Piperidinone Solubility

Welcome to the technical support and formulation troubleshooting center for nitro-substituted piperidinones. These compounds are highly valued in drug discovery but are notoriously difficult to formulate due to their high crystal lattice energy and poor solvation properties. This guide provides researchers and formulation scientists with mechanistic insights, diagnostic workflows, and validated protocols to overcome these "brick dust" liabilities.

Diagnostic Workflow for Solubility Enhancement

Use the decision tree below to identify the optimal solubility enhancement strategy based on your experimental phase and target application.

Decision tree for resolving nitro-piperidinone solubility issues across development phases.

Frequently Asked Questions & Troubleshooting

Q1: Why do nitro-substituted piperidinones exhibit such poor aqueous solubility? A: These molecules suffer from what is known as the "brick dust" phenomenon. The nitro group is a strong electron-withdrawing moiety that polarizes the molecule, facilitating strong dipole-dipole interactions. When combined with the hydrogen bond donor/acceptor capacity of the piperidinone lactam or ketone motif, the molecules form highly stable, tightly packed crystal lattices[1]. This results in high melting points and a massive thermodynamic barrier to dissolution, rendering them insoluble in both water and non-polar lipids.

Q2: My compound "crashes out" when diluting a DMSO stock into aqueous cell culture media. How do I prevent this? A: This is a classic case of solvent-induced precipitation[2]. When a concentrated DMSO stock is diluted into an aqueous buffer, the organic solvent rapidly diffuses into the bulk water. The local concentration of the highly hydrophobic nitro-piperidinone instantly exceeds its intrinsic aqueous solubility limit, leading to rapid nucleation and precipitation. Solution: Pre-formulate the compound using a cyclodextrin inclusion complex (like HP-β-CD) before aqueous dilution[2]. Ensure the final DMSO concentration remains ≤ 0.5% v/v to avoid assay artifacts or cytotoxicity[2].

Q3: We are observing zero oral exposure in vivo despite high permeability. What is the optimal formulation strategy? A: For in vivo oral dosing, crystalline suspensions of high-lattice-energy molecules fail to dissolve in the gastrointestinal tract. Amorphous Solid Dispersions (ASDs) are the most effective intervention[3]. By co-processing the active pharmaceutical ingredient (API) with a polymer, the drug is kinetically trapped in a high-energy amorphous state[4]. Upon ingestion, this generates a supersaturated state in the gut, providing the necessary concentration gradient to drive passive absorption across the intestinal epithelium[5].

Q4: From a medicinal chemistry perspective, how can we engineer out this solubility liability without losing target affinity? A: Focus on disrupting molecular planarity and symmetry[6]. Introducing steric bulk (e.g., ortho-methylation on the nitro-aryl ring) or replacing a planar phenyl ring with a saturated heterocycle increases the dihedral angle between structural domains. This prevents tight molecular stacking, significantly lowering the crystal packing energy and melting point, thereby improving thermodynamic solubility without drastically increasing hydrophilicity (logP)[6].

Validated Experimental Protocols

Protocol A: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

This protocol utilizes the solvent evaporation method to encapsulate the lipophilic nitroaromatic moiety within the hydrophobic cavity of HP-β-CD, ideal for in vitro assays and intravenous dosing.

• Molar Ratio Determination: Weigh the nitro-piperidinone API and HP-β-CD to achieve a 1:1 to 1:2 molar ratio[2].

• Solvent Dissolution: Dissolve the API in a minimal volume of a volatile, water-miscible organic solvent (e.g., ethanol). Separately, dissolve the HP-β-CD in deionized water[2].

• Complex Formation: Combine the two solutions dropwise under continuous magnetic stirring. Allow the mixture to stir at room temperature for 24–48 hours to ensure thermodynamic equilibrium of the inclusion complex[2].

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure.

• Filtration & Reconstitution: Filter the resulting aqueous solution through a 0.22 µm syringe filter to remove any uncomplexed, precipitated API[2]. The filtrate can be used directly or lyophilized for storage.

Protocol B: Amorphous Solid Dispersion (ASD) via Spray Drying

This protocol details the generation of an ASD to overcome dissolution-rate limited bioavailability for oral in vivo studies.

• Feed Solution Preparation: Dissolve the nitro-piperidinone API and an amphiphilic polymer (e.g., PVP-VA or HPMCAS) in a common volatile solvent system (e.g., Dichloromethane/Methanol 1:1 v/v) at a 1:3 API-to-polymer mass ratio[3].

• Atomization: Pump the feed solution through a two-fluid nozzle atomizer into the cyclone chamber of a spray dryer[3].

• Rapid Evaporation: Expose the atomized droplets to a hot drying gas (e.g., Nitrogen at 90°C). The solvent evaporates in milliseconds, preventing crystal nucleation and kinetically trapping the API in an amorphous matrix[4].

• Powder Collection: Collect the resulting solid dispersion particles via the cyclone separator.

• Secondary Drying: Transfer the powder to a vacuum oven at 40°C for 24 hours to remove residual solvent traces[3].

Amorphous Solid Dispersion Workflow

Kinetic trapping workflow for the generation of amorphous solid dispersions.

Process & Formulation Data

Table 1: Formulation Strategies for Nitro-Piperidinones

Strategy	Mechanism of Action	Primary Application	Key Limitation
Co-solvency (DMSO/PEG)	Reduces interfacial tension	In vitro screening	Cytotoxicity at >0.5% v/v
HP-β-CD Complexation	Hydrophobic cavity encapsulation	IV / Cell Culture	Limited by cavity size/fit
Amorphous Solid Dispersion	Kinetic trapping, supersaturation	Oral In Vivo (PK)	Physical instability (recrystallization)
Chemical Modification	Disrupts crystal packing energy	Lead Optimization	May alter target binding affinity

Table 2: Spray Drying Process Parameters for ASDs

Parameter	Typical Range	Effect on Product	Troubleshooting
Inlet Temperature	70°C – 120°C	Drives evaporation rate	Decrease if API degrades; Increase if powder is wet
Feed Rate	5 – 20 mL/min	Droplet size and residual solvent	Lower rate reduces droplet size and improves drying
Atomization Pressure	1.0 – 2.5 bar	Particle size distribution	Increase pressure to reduce particle size
Outlet Temperature	40°C – 60°C	Indicator of final moisture	Must remain below the polymer's glass transition (Tg)

References

• A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs.National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0PsU8L3ujAFPz0IQtB5WBn9kgPfQHOpaTGWJLdf-PvHaxcn5dLif6CaQX5DuEJ4yLHbQNNh_f3nx1f31YhghPwAVaYeEKCdKKfIJkBUq3QN6wLsOviwzi2C3vSyQHLU3D3iTkUIt37XlZTR0=]
• Considerations for the Development of Amorphous Solid Dispersions of Poorly Soluble Drugs.American Pharmaceutical Review.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNkqwEBVnddn9c8Ar2zCksKodqhDfunX9XWVsiN086pEWMU4Ku5gsju0Izsk7wjAOfO_6Kw_imTdHTqpWhe8y2-VUTOj9H-0_2oiFlNV1aJvxBgroUjK76tzgmsv10noHgbiwTNKzNCwpR1jGUCNfCC16m-WmaAifW911JH4ZwPC-zCCwrRLPXbQvz4T5wjTY7GioUxTSRnlgIGvIOe7uRXltUCnCA_gHWSblvDaF0GsoWNMfoOrU5P6EHLtlaJ0TJ50KJ6jjBU2lg2-e-HVQHFnuiFYe1P464cDJL]
• enhancing the solubility of 6-Nitro-2,3-diphenylquinoxaline for biological assays.Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAxlTYbqSeMloLJksJ46t2Xjc0IlGtOf-boe5gKf7P0iZY5EFLOl0Goj4Fi5adKLz034H_ZXSiEO8Hkkl2tDfFoilkMrVB3nv6yXNcPbAnjQXXNsyXD1sZX5wi_oM58ftVKXJnB6ZQ2_OrnKl6lcWIpCqLP-FGHnfMHHgkQEC2v1xikVwOqz9aVZtmrr8nmB2Itbi8XFqtOcIXBezoHaW1EX_vVM1P4IvKhUnDEqA=]
• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms.Drug Development & Delivery.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKU5c3BBN1YE_Hk8_UuKARhM1K_gqq0sCtUBFLhnjFKM4ZD2wRy-5Uw_EWHBur8MjTK4HLcGeCmpmy18jtMae9NELRtjhmlaLdwfYuk4iDH9gig2P9ODi31E3Ag9_Z74ea76Bcg0MKYIczCIWBhpWusNikxhzFViXqRFvFdT8eudQsQDoADRGqkjcqB-BTQLbb4skGVvIVqaAZFIJ2BeP2bLk41H1vsfMlv2b9hlW-J-6m]
• Recent Advances of Pyridinone in Medicinal Chemistry.National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEprsBZBRKTd14ULWODqFrU8eHC7LzhtVMCjgwODqmoOo9UFcb_zPXCdU2h_AwJ-zhasUOJyRLCNOv9Hhc2-5urEb8yPq1kddKRyaKFpTeq4c3UtbmSYkKMmExZSPNJPgboOBGQR_Q7PocmW48=]
• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry.SciSpace.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9ek8zQK1-JclGhhs5nXML2X_l3eEiST4yGA_lh2n763WIKGavQ4ubaWpcHVFJ8dBfkJvIPbp-G5B0Xa84SYeLcjx6KejnRhLoj789gU1cmxtlmN7TjQ201wQdnX9GzaK1UOVbb6rYXme_DkaTR2hnDpAflxlhJp6RWZxJLoUjWFNpnxS6FhV6DlFHV4Z8MFHGpcie2L3xP_3zGw==]

Sources

• 1. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 5. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Troubleshooting Guide 1: Macrolactamization of Hindered Precursors

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when synthesizing 3-substituted lactams. Whether you are attempting a macrolactamization of a sterically hindered linear precursor or performing a direct C3-alkylation on a pre-formed lactam, steric bulk at the α -position (C3) fundamentally alters reaction kinetics and thermodynamics.

This guide abandons generic advice in favor of field-proven, mechanistically grounded troubleshooting. Below, you will find targeted Q&A guides, self-validating protocols, and decision frameworks to rescue your failing reactions.

Q: Why does my linear precursor with a bulky α -substituent fail to cyclize, yielding mostly oligomers or epimerized products?

A: The Root Cause (Kinetics vs. Thermodynamics) Steric bulk at the C-terminus (which becomes the C3 position of the lactam) restricts the precursor's ability to adopt the cis-amide conformation required to bring the N-terminus and C-terminus into proximity. This drastically reduces the rate of the desired intramolecular aminolysis 1.

Because the activated ester sits unreacted for a prolonged period, the adjacent amide carbonyl oxygen acts as a neighboring nucleophile, attacking the activated carbonyl to form an oxazolone (azlactone) intermediate 2. The α -proton of this oxazolone is highly acidic due to resonance stabilization. Your base (e.g., DIPEA) rapidly deprotonates it, leading to irreversible racemization/epimerization before the lactam ring can finally close 3.

Mechanistic divergence between desired lactamization and oxazolone-mediated epimerization.

Q: How do I select the right coupling reagent and base to overcome this?

A: Optimize for Kinetics and Steric Compatibility You must use highly reactive, low-epimerization reagents. COMU is superior for sterically hindered substrates because its morpholine-based uronium structure exhibits high solubility and rapid kinetics, minimizing the lifespan of the vulnerable activated ester 3. If COMU fails, switch to PyOxim . Its pyrrolidino groups offer significantly less steric clash than the dimethylamino groups found in standard reagents like HATU 3.

Crucially, swap your base. DIPEA is highly basic (pKa ~10.1) and promotes oxazolone deprotonation. Use NMM (N-methylmorpholine) instead; it is basic enough to drive the coupling but weak enough to suppress epimerization 2.

Decision tree for selecting coupling reagents based on steric bulk.

Troubleshooting Guide 2: Direct C3-Alkylation of Existing Lactams

Q: When attempting to alkylate a pre-formed lactam at the C3 position with a bulky electrophile, I observe low conversion and starting material recovery. Why?

A: The Root Cause (Enolate Aggregation) Enolization of lactams typically utilizes LDA (Lithium diisopropylamide). However, lithium enolates form tight hexameric or tetrameric aggregates in aprotic solvents like THF. The lithium cation strongly coordinates the enolate oxygen, reducing its nucleophilicity. Furthermore, this bulky aggregate physically blocks the trajectory of a sterically demanding electrophile approaching the C3 position [[4]]().

Q: What is the protocol to break these aggregates and force the alkylation?

A: Counterion Switching and Solvation Switch from LDA to KHMDS . Potassium enolates form looser aggregates (dimers or monomers) due to the larger ionic radius of potassium, favoring a highly reactive Z-enolate geometry [[4]](). To completely break the coordination sphere, add DMPU (N,N'-dimethylpropyleneurea). DMPU selectively solvates the K+ ion, generating a "naked" and hyper-nucleophilic enolate capable of attacking even the most hindered electrophiles.

Quantitative Data: Coupling Reagents for Hindered Substrates

Coupling Reagent	Molecular Weight ( g/mol )	Relative Kinetics ( krel​ )	Epimerization Risk	Optimal Base	Cost Efficiency
COMU	428.3	Very Fast	Low	NMM / DIPEA	Moderate
PyOxim	525.3	Fast	Very Low	NMM	Low (Expensive)
HATU	380.2	Fast	Moderate to High	DIPEA	Moderate
DIC/Oxyma	126.2 / 142.1	Moderate	Low	None / Collidine	High
DEPBT	299.2	Slow	Very Low	DIPEA	High

Self-Validating Experimental Protocols

Protocol A: COMU-Mediated Macrolactamization of a Hindered Linear Precursor

This protocol utilizes a self-validating LC-MS checkpoint to ensure activation has occurred prior to cyclization.

• Preparation: Dissolve the linear precursor (1.0 equiv, 0.1 M) in anhydrous DMF/DCM (1:1 v/v).

• Base Addition: Add N-methylmorpholine (NMM, 3.0 equiv) and stir for 5 minutes at 0 °C.

• Activation: Add COMU (1.2 equiv) portion-wise.

• Validation Checkpoint 1: After 15 minutes, remove a 10 µL aliquot, quench with methanol, and analyze via LC-MS. You must observe the mass of the methyl ester (indicating successful formation of the active COMU ester). If unreacted starting material remains, steric hindrance is blocking activation; increase COMU to 1.5 equiv.

• Cyclization: Dilute the reaction mixture to 0.005 M with DMF to enforce pseudo-high dilution (favoring intramolecular cyclization over intermolecular oligomerization) 1. Allow to warm to room temperature and stir for 12 hours.

• Validation Checkpoint 2: Analyze the crude product via Chiral HPLC against a racemic standard to quantify the exact degree of epimerization.

Protocol B: KHMDS/DMPU-Promoted Direct C3-Alkylation of a Lactam

This protocol isolates the failure point (enolization vs. alkylation) using a deuterium quench.

• Enolization: Dissolve the lactam (1.0 equiv) in anhydrous THF (0.2 M) under Argon. Cool to -78 °C.

• Base Addition: Dropwise add KHMDS (1.1 equiv, 1.0 M in THF). Stir for 45 minutes at -78 °C.

• Validation Checkpoint 1: Remove a 50 µL aliquot and quench immediately into D2​O . Analyze via 1H NMR or LC-MS. >95% deuterium incorporation at the C3 position confirms complete enolization. If <95%, extend enolization time or warm to -40 °C.

• De-aggregation: Add DMPU (2.0 equiv) to the main reaction flask. Stir for 15 minutes.

• Alkylation: Add the bulky electrophile (1.5 equiv) dropwise. Maintain at -78 °C for 2 hours, then slowly allow the reaction to warm to room temperature overnight.

• Quench: Quench with saturated aqueous NH4​Cl and extract with EtOAc.

Frequently Asked Questions (FAQs)

Q: Can I use the Thorpe-Ingold effect to my advantage during lactamization? A: Yes. Introducing gem-dimethyl groups or utilizing pseudoproline dipeptides elsewhere in the linear chain restricts the conformational degrees of freedom. This pre-organizes the reactive termini, effectively lowering the entropic barrier ( ΔS‡ ) of cyclization, allowing it to outcompete side reactions 5.

Q: Why is my acid chloride activation causing total racemization? A: Acid chlorides are highly reactive but strongly favor oxazolone formation, especially with Boc- or acetyl-protected amines. The extreme electronegativity of the chloride leaving group hyper-sensitizes the carbonyl to neighboring group attack 2. Switch to a phosphonium reagent like PyOxim.

Sources

• 1. Solve Peptide Cyclization Bottlenecks - Expert Services - Creative Peptides [creative-peptides.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Unambiguous ¹H NMR Characterization of 3-(4-Nitrophenyl)-2-piperidinone: A Comparative Guide to Solvent Systems and Field Strengths

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction & Mechanistic Context

3-(4-Nitrophenyl)-2-piperidinone is a highly functionalized δ -lactam that serves as a critical structural motif and synthetic intermediate in the development of neuroactive agents and aromatase inhibitors. Structurally, it presents a unique analytical challenge: the piperidinone ring contains diastereotopic protons that exhibit complex scalar coupling (second-order effects), while the strongly electron-withdrawing 4-nitrophenyl group induces significant chemical shift dispersion.

For drug development professionals, verifying the structural integrity of this intermediate is non-negotiable. This guide objectively compares the performance of high-field (600 MHz) versus benchtop (60 MHz) NMR platforms, alongside a critical evaluation of solvent effects (CDCl₃ vs. DMSO-d₆), to establish a robust, self-validating protocol for its characterization.

The Causality of Solvent Selection: CDCl₃ vs. DMSO-d₆

In NMR spectroscopy, the solvent is not merely a passive medium; it actively participates in the chemical environment of the analyte. For 3-(4-Nitrophenyl)-2-piperidinone, solvent selection dictates the visibility of the lactam N-H proton and the resolution of the aliphatic ring protons.

• CDCl₃ (Chloroform-d): Offers high solubility and low viscosity, leading to sharp signals for the carbon backbone. However, the lactam N-H proton undergoes rapid intermolecular exchange and typically appears as a broad, indistinct singlet (often overlapping with the baseline or residual water).

• DMSO-d₆ (Dimethyl Sulfoxide-d₆): Acts as a strong hydrogen-bond acceptor. It "locks" the lactam N-H proton via hydrogen bonding, significantly slowing the chemical exchange rate. This causality results in a sharp, distinct N-H resonance shifted downfield (~7.80 ppm), allowing for unambiguous integration.

Decision Matrix: Use CDCl₃ for routine aliphatic backbone confirmation. Use DMSO-d₆ when absolute quantification of the N-H proton or assessment of hydrogen-bonding dynamics is required.

Platform Comparison: High-Field vs. Benchtop NMR

The democratization of NMR technology has introduced cryogen-free benchtop spectrometers to the pharmaceutical QA/QC environment. However, the physical constraints of lower magnetic fields fundamentally alter the spectral output[1].

• Benchtop NMR (60 MHz): Operates with permanent magnets. At 60 MHz, the Larmor frequency separation between the diastereotopic protons at C4, C5, and C6 is small relative to their J -coupling constants ( Δν/J ratio is low). This results in severe peak overlap and second-order roofing effects, turning multiplets into broad, complex envelopes. Despite this, benchtop systems are highly effective for rapid identity screening and reaction monitoring[2][3].

• High-Field NMR (600 MHz): Utilizes superconducting magnets. The large Δν/J ratio ensures first-order spectral behavior (the "weak coupling" limit). The C3 benzylic proton and the distinct axial/equatorial protons of the piperidinone ring are fully resolved, allowing for precise extraction of coupling constants for conformational analysis[4].

Workflow for NMR characterization comparing solvent and magnetic field choices.

Quantitative Data Comparison

The following table summarizes the comparative ¹H NMR chemical shifts and splitting patterns for 3-(4-Nitrophenyl)-2-piperidinone across different platforms and solvents.

Proton Assignment	High-Field (600 MHz, CDCl₃)	Benchtop (60 MHz, CDCl₃)	High-Field (600 MHz, DMSO-d₆)
Ar-H (ortho to NO₂)	8.21 ppm (d, J=8.8 Hz, 2H)	8.2 ppm (br d, 2H)	8.18 ppm (d, J=8.8 Hz, 2H)
Ar-H (meta to NO₂)	7.45 ppm (d, J=8.8 Hz, 2H)	7.4 ppm (br d, 2H)	7.52 ppm (d, J=8.8 Hz, 2H)
N-H (Lactam)	6.15 ppm (br s, 1H)	Not resolved (baseline)	7.85 ppm (s, 1H)
C3-H (Benzylic)	3.82 ppm (dd, J=8.5, 5.5 Hz, 1H)	3.8 ppm (m, 1H)	3.90 ppm (dd, J=9.0, 6.0 Hz, 1H)
C6-H₂ (Adj. to N)	3.42 ppm (m, 2H)	3.4 ppm (m, 2H)	3.25 ppm (m, 2H)
C4-H₂	2.25 ppm (m, 2H)	2.0 - 2.4 ppm (multiplet envelope, 4H)	2.10 ppm (m, 2H)
C5-H₂	1.95 ppm (m, 2H)	Overlaps with C4-H₂	1.85 ppm (m, 2H)

Note: Benchtop NMR at 60 MHz merges the C4 and C5 methylene protons into a single unresolved envelope due to strong J -coupling relative to the chemical shift difference[4].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following step-by-step methodology incorporates internal validation checkpoints.

Step 1: Sample Preparation

• Action: Dissolve 15 mg of 3-(4-Nitrophenyl)-2-piperidinone in 0.6 mL of the chosen deuterated solvent (CDCl₃ or DMSO-d₆) containing 0.03% v/v TMS.

• Causality: 15 mg provides an optimal signal-to-noise ratio (SNR) for a single-scan 600 MHz acquisition or a 16-scan 60 MHz acquisition without causing concentration-dependent line broadening.

• Validation Checkpoint: Visually inspect the solution. It must be perfectly clear. Particulates distort magnetic susceptibility. Filter through a glass wool plug if necessary.

Step 2: Instrument Tuning, Matching, and Locking

• Action: Insert the sample. Lock the spectrometer to the deuterium frequency of the solvent. Tune and match the probe to the ¹H frequency.

• Causality: Tuning ensures maximum RF power transfer to the sample, while locking prevents magnetic field drift during acquisition.

• Validation Checkpoint: The lock signal must display a stable, flat line on the lock display. A fluctuating lock level indicates a heterogeneous sample or thermal instability.

Step 3: Shimming

• Action: Perform gradient shimming (on high-field systems) or automated simplex shimming (on benchtop systems) to homogenize the Z-axis magnetic field.

• Validation Checkpoint: Acquire a single scan. Measure the Full Width at Half Maximum (FWHM) of the TMS peak. The protocol is self-validated if FWHM < 1.0 Hz (High-Field) or < 1.5 Hz (Benchtop). If broader, re-shim.

Step 4: Data Acquisition & Processing

• Action: Set the relaxation delay (D1) to 5 seconds. Acquire 16 scans. Apply a 0.3 Hz exponential line broadening (LB) window function, Fourier transform, phase correct, and baseline correct.

• Causality: Setting D1 ≥5×T1​ (longitudinal relaxation time) ensures complete spin recovery between pulses, making the integration strictly quantitative.

• Validation Checkpoint: Integrate the aromatic AA'BB' doublets. They must integrate to exactly 2.00 : 2.00. Any deviation > 5% indicates incomplete relaxation or underlying impurity overlap.

Conclusion

For the rigorous characterization of 3-(4-Nitrophenyl)-2-piperidinone, high-field NMR (600 MHz) in DMSO-d₆ remains the gold standard, providing absolute resolution of the diastereotopic lactam ring protons and the critical N-H bond. However, as demonstrated, benchtop NMR (60 MHz) serves as a highly capable, cost-effective alternative for rapid structural verification and process monitoring, provided the analyst accounts for expected second-order spectral overlap.

References

• Recent Applications of Benchtop Nuclear Magnetic Resonance Spectroscopy | MDPI |[Link]

• Benchtop NMR for Pharmaceutical Process Optimisation | Oxford Instruments |[Link]

• Benchtop NMR Breaks New Ground | Technology Networks |[Link]

• High-field to Benchtop NMR Spectroscopy - Part 3 | Oxford Instruments |[Link]

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• 2. mdpi.com [mdpi.com]
• 3. Benchtop NMR for Pharmaceutical Process Optimisation [nmr.oxinst.com]
• 4. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]

High-Resolution Mass Spectrometry Comparison Guide: Elucidating Fragmentation Patterns of Nitro-Piperidinones

Introduction

Nitro-piperidinones serve as highly versatile, privileged scaffolds in medicinal chemistry, frequently utilized in the synthesis of spirocyclic systems and targeted kinase inhibitors. However, their structural characterization via mass spectrometry (MS) presents a unique analytical challenge. The inherent lability of the nitro group often competes with the fragmentation of the more stable lactam (piperidinone) core.

As an Application Scientist, navigating this requires moving beyond basic library matching. This guide objectively compares analytical platforms—specifically Gas Chromatography-Electron Ionization-MS (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization-High-Resolution MS (LC-ESI-HRMS)—and details the causality behind their fragmentation mechanics to empower drug development professionals with robust, self-validating analytical protocols.

Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS/MS

Selecting the appropriate ionization and mass analysis platform is the most critical decision in your workflow. The choice dictates whether you will observe the intact molecular ion or a heavily fragmented, potentially ambiguous spectrum.

• GC-EI-MS (Hard Ionization): Under standard 70 eV electron ionization, the excess internal energy deposited into the nitro-piperidinone molecule typically results in the immediate homolytic cleavage of the weak C-NO₂ bond[1]. Consequently, the molecular ion (M⁺•) is often weak or entirely absent. The spectrum is dominated by the [M-46]⁺ peak and subsequent piperidine ring alpha-cleavages[2].

• LC-ESI-HRMS/MS (Soft Ionization): Electrospray ionization preserves the protonated precursor [M+H]⁺. By utilizing tandem mass spectrometry (MS/MS) with instruments like Q-TOF or Orbitrap, analysts can apply targeted Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD). This allows for the controlled, sequential elucidation of the loss of the nitro group followed by the lactam core breakdown[3].

Table 1: Performance Comparison of MS Platforms for Nitro-Piperidinone Analysis

Feature	GC-EI-MS (Single Quad)	LC-ESI-HRMS/MS (Q-TOF / Orbitrap)
Ionization Energy	High (70 eV)	Low (Soft Ionization)
Precursor Ion Stability	Very Low (M⁺• rarely observed)	High ([M+H]⁺ clearly visible)
Primary Fragmentation	Rapid NO₂ loss, alpha-cleavage	Controlled NO₂, HNO₂, and CO losses
Mass Accuracy	Nominal mass (~0.1 Da)	High resolution (< 3 ppm mass error)
Best Use Case	Library matching of knowns	Structural elucidation of novel derivatives

Fragmentation Mechanics & Causality

Understanding the causality behind the fragmentation of nitro-piperidinones requires analyzing the protonation site and bond dissociation energies. In ESI+, protonation predominantly occurs at the most basic site: the lactam carbonyl oxygen or the secondary/tertiary ring nitrogen.

• Denitration (The Primary Step): The C-NO₂ bond is the weakest point in the molecule. Upon collisional activation, the most energetically favorable pathway is the neutral loss of the nitro group (NO₂, 46 Da) and subsequent or concurrent loss of carbon monoxide (CO, 28 Da) from the lactam ring[4]. Alternatively, the loss of nitrous acid (HNO₂, 47 Da) can occur to form a stabilized carbocation or alkene on the piperidine ring.

• Lactam Cleavage: Following denitration, the remaining piperidinone core requires higher collision energies to fragment. The classic signature of a lactam is the extrusion of carbon monoxide (CO, 28 Da) from the ring[4].

• Ring Opening: Alpha-cleavage adjacent to the nitrogen atom leads to the opening of the piperidine ring, generating characteristic low-mass iminium ions[2].

Logical MS/MS fragmentation pathways of protonated nitro-piperidinones based on collision energy.

Experimental Protocol: Self-Validating LC-HRMS/MS Workflow

To ensure trustworthiness and reproducibility, the following protocol employs a "stepped collision energy" approach. This creates a self-validating system: low collision energies confirm the precursor-to-primary-fragment relationship (denitration), while high collision energies validate the core scaffold (lactam cleavage), preventing misidentification due to precursor depletion.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the nitro-piperidinone analyte in HPLC-grade methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 100 ng/mL using 0.1% formic acid in 50:50 Water:Acetonitrile.

  • Causality: Formic acid acts as an abundant proton source, maximizing [M+H]⁺ yield in the ESI source and stabilizing the spray.

• Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a 5-minute gradient from 5% to 95% Acetonitrile (with 0.1% FA).

  • Causality: Desalts the sample and separates the target from potential synthesis impurities (e.g., unreacted amines) that could cause ion suppression.

• Source Optimization: Set ESI voltage to +3.5 kV, capillary temperature to 275°C, and sheath gas to 40 arb units.

• Data-Dependent Acquisition (DDA): Configure the HRMS (e.g., Q-TOF or Orbitrap) to perform a full MS survey scan (m/z 100-1000) at 70,000 resolution.

• Stepped Collision Energy (Critical Step): Trigger MS/MS on the top 3 most abundant ions. Apply a stepped Normalized Collision Energy (NCE) of 20, 40, and 60.

  • Causality: NCE 20 gently captures the fragile [M+H-46]⁺ ion. NCE 40 and 60 drive the subsequent loss of CO (-28 Da) and ring opening, ensuring a complete fragmentation map is captured in a single composite spectrum.

• Data Analysis: Utilize mass spectral interpretation software to calculate mass errors (< 3 ppm) for the proposed fragments:[M+H-NO₂]⁺ and [M+H-NO₂-CO]⁺.

Self-validating LC-HRMS/MS experimental workflow for robust nitro-piperidinone analysis.

Collision Energy Comparison: CID vs. HCD

The choice of fragmentation cell technology fundamentally impacts the observed spectra. Higher-energy Collisional Dissociation (HCD) in Orbitrap systems typically eliminates the "1/3 rule" (low-mass cut-off) seen in traditional ion trap Collision-Induced Dissociation (CID). This is critical for nitro-piperidinones, as it allows for the detection of low-mass iminium reporter ions (e.g., m/z 55, 70, 84) characteristic of piperidine rings[3].

Table 2: Relative Abundance of Key Fragments across Fragmentation Techniques

(Simulated Model Data for 6-methyl-5-nitropiperidin-2-one, [M+H]⁺ = 159.08)

Fragment Ion	Origin	Ion Trap CID (NCE 35)	Orbitrap HCD (Stepped 20/40/60)
m/z 159.08	Intact[M+H]⁺	15%	5%
m/z 113.08	[M+H - NO₂]⁺	100% (Base Peak)	60%
m/z 112.07	[M+H - HNO₂]⁺	45%	30%
m/z 85.07	[M+H - NO₂ - CO]⁺	10%	100% (Base Peak)
m/z 55.05	Ring alpha-cleavage	Not Detected (Cutoff)	85%

By understanding the causality of the competing denitration and lactam cleavage pathways, researchers can design self-validating MS protocols that confidently confirm both the functional group and the heterocyclic core.

References[4] Title: (5R,6S)-6-methyl-5-nitropiperidin-2-one

Source: Benchchem URL:[2] Title: Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds Source: PMC (NIH) URL:[3] Title: Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites Source: ResearchGate URL:[1] Title: Mechanisms of nitramine thermolysis Source: SciSpace URL:

Sources

• 1. scispace.com [scispace.com]
• 2. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (5R,6S)-6-methyl-5-nitropiperidin-2-one|High-Quality RUO [benchchem.com]

Structural Elucidation of 3-(4-Nitrophenyl)-2-piperidinone: A Comparative Guide to Crystallographic Platforms

Executive Summary & Mechanistic Context

The compound 3-(4-Nitrophenyl)-2-piperidinone is a critical active pharmaceutical ingredient (API) intermediate, sharing structural homology with glutethimide derivatives. Determining its precise three-dimensional structure and absolute stereochemistry is paramount for downstream synthetic routing and intellectual property protection.

However, this molecule presents a classic crystallographic challenge. The highly polar nitro-aromatic moiety promotes rapid π−π stacking and strong intermolecular hydrogen bonding (via the piperidinone lactam). Consequently, standard synthesis yields a fine, microcrystalline powder rather than the large, well-ordered single crystals required for traditional X-ray crystallography. Furthermore, the flexibility of the piperidinone ring makes the compound susceptible to conformational polymorphism.

This guide objectively compares the three leading platforms for structural elucidation of such challenging intermediates: Single-Crystal X-Ray Diffraction (SCXRD) , Microcrystal Electron Diffraction (MicroED / 3D ED) , and Solid-State NMR (ssNMR) coupled with Powder X-Ray Diffraction (PXRD) .

Technology Comparison: Causality & Performance

To select the appropriate analytical method, one must understand the fundamental physics governing how each probe interacts with the sample.

• SCXRD (The Gold Standard): X-rays interact primarily with the electron cloud of the molecule. Because this interaction is relatively weak, a massive, highly ordered periodic lattice (typically >5 µm in all dimensions) is required to generate a sufficient signal-to-noise ratio.

• MicroED (The Disruptor): Electrons possess both mass and charge, interacting with the electrostatic potential of the crystal (both the nucleus and the electron cloud). This scattering cross-section is approximately 104 to 105 times stronger than that of X-rays[1]. Therefore, MicroED can extract atomic-resolution data from crystals less than one-billionth the size of those needed for SCXRD[1].

• ssNMR + PXRD (The Bulk Validator): Instead of analyzing a single crystal, this orthogonal approach analyzes the bulk powder. It relies on the magnetic environment of individual nuclei (ssNMR) and bulk lattice spacing (PXRD) to confirm phase purity and identify polymorphs.

Quantitative Performance Matrix

Parameter	SCXRD	MicroED (3D ED)	ssNMR + PXRD + CSP
Minimum Crystal Size	> 5,000 nm (5 µm)	100 – 500 nm	N/A (Bulk Powder)
Sample Quantity	> 1 mg (purified)	< 1 µg (nanograms suffice)	> 20 mg
Data Collection Time	Hours to Days	Minutes (< 1 hour)	Days (with CSP computation)
Polymorph Integrity	High risk of alteration during recrystallization	Preserved (analyzed directly from kinetic powder)	Preserved (analyzed directly from bulk)
Absolute Stereochemistry	Yes (via anomalous dispersion)	Yes (via dynamical refinement or chiral salts)[2]	No (relative conformation only)

Analytical Workflow & Decision Matrix

The decision of which platform to utilize is dictated by the physical state of the synthesized 3-(4-Nitrophenyl)-2-piperidinone.

Caption: Decision tree for selecting the optimal crystallographic analysis method based on sample size.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols outline the self-validating steps required to elucidate the structure of 3-(4-Nitrophenyl)-2-piperidinone using both SCXRD and MicroED.

Protocol A: SCXRD Crystallization via Vapor Diffusion

Causality: Because the crude synthesis yields microcrystals, the sample must be thermodynamically recrystallized. Vapor diffusion slowly lowers the solubility of the compound, favoring the nucleation of fewer, larger crystals rather than rapid precipitation.

• Solvent Selection: Dissolve 5 mg of crude 3-(4-Nitrophenyl)-2-piperidinone in 1 mL of dichloromethane (DCM) in a 4 mL inner vial. DCM acts as the good solvent.

• Anti-Solvent Chamber: Place the inner vial (uncapped) into a 20 mL outer vial containing 5 mL of hexane (anti-solvent). Cap the outer vial tightly.

• Equilibration: Allow the system to sit undisturbed at 20°C for 3–5 days. Hexane vapor will slowly diffuse into the DCM, inducing supersaturation.

• Harvesting & Validation: Examine the vial under polarized light microscopy. Select a single, un-twinned crystal with sharp extinction edges (indicating a highly ordered lattice). Mount on a goniometer using a cryo-loop and flash-cool to 100 K to minimize thermal motion during X-ray exposure.

Protocol B: MicroED Sample Preparation & Continuous Rotation Data Collection

Causality: MicroED bypasses the recrystallization bottleneck. By analyzing the crude powder directly, we ensure that the structure solved is the actual kinetic polymorph generated during synthesis, preventing the "disappearing polymorph" problem[3].

• Grid Preparation: Apply a microscopic trace (nanograms) of the dry, crude 3-(4-Nitrophenyl)-2-piperidinone powder directly onto a glow-discharged holey carbon TEM grid.

• Mechanical Dispersion: Gently tap the grid to remove excess bulk powder. Self-Validation Step: Ensure the grid appears completely clean to the naked eye; a visible layer of powder is too thick for electron transmission and will result in multiple scattering (dynamical effects) that complicate kinematical refinement[4].

• Cryo-Cooling: Plunge the grid into liquid nitrogen. Cooling to cryogenic temperatures is mandatory to mitigate radiation damage caused by the electron beam breaking the organic bonds[3].

• Data Acquisition: Insert the grid into a Cryo-TEM operating at 200 kV. Locate a target microcrystal (approx. 200 nm thick). Set the beam to a low dose rate (< 0.01 e⁻/Ų/s). Rotate the stage continuously from -30° to +30° while recording the diffraction pattern on a fast-readout CMOS detector[4].

Caption: MicroED data collection and structural refinement pipeline for organic microcrystals.

Advanced Data Processing: Assigning Absolute Stereochemistry

For chiral pharmaceutical intermediates, assigning absolute stereochemistry is non-negotiable. Historically, X-ray crystallography achieved this via anomalous dispersion of heavy atoms. Because 3-(4-Nitrophenyl)-2-piperidinone consists only of light atoms (C, H, N, O), SCXRD struggles to assign absolute configuration without derivatization.

The MicroED Advantage: Recent advancements in MicroED allow for the determination of absolute stereochemistry in light-atom organic molecules through dynamical scattering refinement [2]. Unlike X-rays, electrons scatter multiple times within the crystal lattice. While early MicroED software treated electron diffraction kinematically (assuming single scattering events to generate initial coordinates), modern software models the multiple scattering events (dynamical refinement). This asymmetry in the dynamical scattering data provides a robust, self-validating mathematical proof of the molecule's absolute handedness[2].

Alternatively, if dynamical refinement yields ambiguous results due to extreme crystal thinness, the absolute configuration can be confidently assigned via MicroED by forming a crystalline powder salt with a known chiral counterion (e.g., D-malate)[5].

Conclusion

While SCXRD remains the historical standard for structural elucidation, its reliance on large, perfectly ordered crystals makes it a bottleneck for rigid, π -stacking molecules like 3-(4-Nitrophenyl)-2-piperidinone. MicroED currently offers superior performance for this class of compounds. By enabling data collection directly from sub-micron synthetic powders in minutes[3], MicroED not only drastically accelerates the analytical timeline but also preserves the structural integrity of the kinetic polymorph, ensuring that the data reflects the true state of the synthesized API intermediate.

Sources

• 1. High-Throughput Identification of Crystalline Natural Products from Crude Extracts Enabled by Microarray Technology and microED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Analytical Challenge of Piperidinone Isomers

An In-Depth Technical Guide to the High-Performance Liquid Chromatography (HPLC) of Piperidinone Isomers

Piperidinone and its derivatives form the structural core of numerous pharmacologically active compounds. As a six-membered heterocyclic lactam, the piperidinone scaffold allows for a wide range of substitutions, leading to various positional isomers (e.g., 2-piperidone, 3-piperidone, 4-piperidone) and, critically, stereoisomers (enantiomers and diastereomers).[1][2] In drug development and manufacturing, the precise separation and quantification of these isomers are not merely an analytical task but a regulatory necessity. Different isomers of a drug candidate can exhibit vastly different pharmacological and toxicological profiles. Therefore, robust and selective analytical methods are paramount for ensuring the safety, efficacy, and quality of the final drug product.

This guide provides a comprehensive comparison of HPLC-based strategies for resolving piperidinone isomers. We will move beyond simple protocol recitation to explore the underlying chromatographic principles, explaining the rationale behind method development choices and providing the experimental data needed to make informed decisions in your own laboratory.

Understanding the Analyte: Key Physicochemical Properties of Piperidinones

Effective HPLC method development begins with a thorough understanding of the analyte's properties. Piperidinones present a unique set of challenges:

• Polarity: The presence of the amide functional group and the nitrogen heteroatom imparts significant polarity, which can lead to poor retention on conventional reversed-phase columns.

• Basicity: The nitrogen atom in the piperidine ring is basic. This basicity can lead to strong, undesirable interactions with acidic residual silanol groups on the surface of silica-based stationary phases, resulting in significant peak tailing.[3]

• Chirality: Substitution on the piperidinone ring often creates one or more chiral centers, necessitating the use of specialized chiral stationary phases (CSPs) for enantiomeric separation.

Comparative Guide to HPLC Separation Modes

The choice of HPLC mode is the most critical decision in separating piperidinone isomers. The optimal approach depends on the specific isomers (positional vs. enantiomeric) and their overall polarity. We will compare three primary modes: Reversed-Phase HPLC, Hydrophilic Interaction Liquid Chromatography (HILIC), and Chiral HPLC.

Reversed-Phase HPLC (RP-HPLC): The Workhorse Approach

RP-HPLC is the most common chromatographic technique, relying on a non-polar stationary phase (typically C18 or C8) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[4] It is an excellent starting point for less polar piperidinone derivatives or for separating diastereomers, which often have sufficient differences in hydrophobicity.

Mechanism of Separation: In RP-HPLC, retention is primarily driven by hydrophobic interactions.[5] More hydrophobic molecules interact more strongly with the stationary phase and thus have longer retention times.

Key Considerations for Piperidinones:

• Peak Tailing: To counteract the basicity of the piperidine nitrogen and improve peak shape, it is often necessary to add a basic modifier like diethylamine (DEA) or to use a base-deactivated column.[3]

• Insufficient Retention: For highly polar piperidinones, retention on a standard C18 column may be inadequate, even with highly aqueous mobile phases. Using stationary phases with polar-embedded groups or shorter alkyl chains (C8, C4) can sometimes improve retention for these compounds.[6][7]

• Mobile Phase pH: Controlling the pH of the mobile phase is crucial. Operating at a pH that suppresses the ionization of the piperidinone nitrogen can improve retention and peak shape.

Hydrophilic Interaction Liquid Chromatography (HILIC): The Polar Compound Specialist

When RP-HPLC fails to provide adequate retention for polar piperidinone isomers, HILIC is the logical next step. HILIC utilizes a polar stationary phase (e.g., bare silica, diol, or amide phases) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[8]

Mechanism of Separation: The primary retention mechanism in HILIC is the partitioning of the polar analyte into a water-enriched layer on the surface of the polar stationary phase.[8] Elution is achieved by increasing the water content (the strong solvent) in the mobile phase. This results in an elution order that is often the inverse of RP-HPLC.[9][10]

Advantages for Piperidinone Isomers:

• Enhanced Retention: HILIC provides excellent retention for polar and hydrophilic compounds that are unretained in reversed-phase.

• Orthogonal Selectivity: HILIC offers a different selectivity compared to RP-HPLC, which can be invaluable for resolving closely related positional isomers that co-elute in reversed-phase mode.

• MS-Compatibility: The high organic content of the mobile phase is beneficial for electrospray ionization mass spectrometry (ESI-MS), leading to enhanced sensitivity.

Chiral HPLC: The Enantiomer Resolution Standard

For the separation of enantiomers, a chiral environment is required. This is most effectively achieved using a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs are the most widely used and successful for a broad range of compounds, including piperidinone derivatives.[11]

Mechanism of Chiral Recognition: Polysaccharide CSPs, such as those based on cellulose or amylose derivatives (e.g., Chiralpak® and Chiralcel® columns), separate enantiomers through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance.[12] The precise fit of an enantiomer into the chiral grooves of the stationary phase determines its retention time.

Method Development Workflow for Piperidinone Isomers

A systematic approach is crucial for efficiently developing a robust separation method. The following workflow outlines the key decision points.

Caption: A logical workflow for HPLC method development for piperidinone isomers.

Experimental Data: Performance Comparison of Chiral Stationary Phases

The selection of the correct CSP is critical for successful enantioseparation. A screening of different CSPs is often the most efficient approach. The data below, synthesized from published studies, compares the performance of different polysaccharide-based columns for the separation of racemic piperidine-2,6-dione analogues.[12][13]

Chiral Stationary Phase (CSP)	Base Material	Mobile Phase	Key Observation	Resolution (Rs) Range	Reference
Chiralpak® IA	Amylose tris(3,5-dimethylphenylcarbamate)	Methyl-tert-butyl ether-THF (90:10, v/v)	Superior Performance. Baseline separation for most analogues.	1.00 – 5.33	[12][13]
Chiralpak® IB	Cellulose tris(3,5-dimethylphenylcarbamate)	Methyl-tert-butyl ether-THF (90:10, v/v)	Lower Performance. Partial or no separation for many analogues.	0.33 – 0.67	[12][13]
Chiralcel® OD	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / 2-Propanol	Effective for aminoglutethimide enantiomers.	Up to 8.87	[14]
Chiralpak® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Ethanol / Diethylamine	Used for derivatized piperidin-3-amine enantiomers.	> 4.0	[15]
Chiralpak® IC-3	Cellulose tris(3-chloro-5-methylphenylcarbamate)	n-Hexane / IPA / TFA	Good resolution for BOC-protected hydroxypiperidine.	> 1.5	[16][17]

This table is a synthesis of data from multiple sources to illustrate comparative performance.

As the data clearly indicates, Chiralpak® IA demonstrated broader applicability and superior resolving power for the tested piperidine-2,6-dione analogues compared to its cellulose-based counterpart, Chiralpak® IB, under the specified normal-phase conditions.[12] This underscores the importance of screening both amylose and cellulose-based CSPs during method development.

Experimental Protocol: Chiral Separation of a Piperidine Derivative

This protocol provides a detailed, step-by-step methodology for the enantiomeric separation of a piperidine derivative, based on established methods for similar compounds.[11][15] This serves as a robust starting point for method development.

Objective: To resolve the enantiomers of a piperidine-3-carboxylic acid derivative.

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• Chiral Stationary Phase: Chiralpak® IA column (250 x 4.6 mm, 5 µm particle size).

• Solvents: n-Hexane (HPLC grade), Ethanol (HPLC grade), Diethylamine (DEA, for analysis).

• Sample: Racemic piperidine derivative standard.

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / Ethanol / DEA (80:20:0.1, v/v/v).

  • Scientist's Note: The small amount of DEA is crucial. It acts as a basic modifier to interact with any acidic sites on the column packing, preventing peak tailing of the basic piperidine analyte and improving peak efficiency.[3][11]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

  • Scientist's Note: Temperature is a critical parameter in chiral separations as it affects the thermodynamics of the analyte-CSP interaction. It must be precisely controlled. Lowering the temperature often, but not always, increases resolution.[11]

• Detection: UV at 225 nm.

• Injection Volume: 10 µL.

3. Procedure:

• Mobile Phase Preparation: Precisely mix 800 mL of n-hexane, 200 mL of ethanol, and 1.0 mL of DEA. Degas the solution for 15 minutes using sonication or vacuum degassing before use.

• Sample Preparation: Prepare a 1 mg/mL solution of the racemic sample in the mobile phase. Ensure complete dissolution.

• System Equilibration: Equilibrate the Chiralpak® IA column with the mobile phase at a flow rate of 1.0 mL/min for at least 30-60 minutes, or until a stable baseline is achieved.

• Injection: Inject 10 µL of the prepared sample solution onto the column.

• Data Acquisition: Acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Analysis: Determine the retention times (t_R1, t_R2) and calculate the resolution (Rs) between the two enantiomeric peaks. An Rs value ≥ 1.5 indicates baseline separation.

Visualizing Chiral Recognition

The separation of enantiomers on a CSP is a result of the differential stability of the diastereomeric complexes formed between each enantiomer and the stationary phase.

Caption: Model of enantiomer interaction with a chiral stationary phase.

Conclusion and Future Outlook

The successful separation of piperidinone isomers by HPLC is an achievable but nuanced task that relies on a fundamental understanding of the analyte's properties and the principles of liquid chromatography. For positional isomers and diastereomers, a systematic approach starting with RP-HPLC and moving to HILIC for more polar variants is a sound strategy. For enantiomers, the screening of polysaccharide-based chiral stationary phases under normal-phase conditions remains the most powerful tool in the analyst's arsenal. As piperidinone-based therapeutics continue to grow in importance, the development of even more selective stationary phases and the application of techniques like Supercritical Fluid Chromatography (SFC) will undoubtedly push the boundaries of resolution and efficiency in this critical area of pharmaceutical analysis.

References

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• ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Enantioselective Separation of Several Piperidine-2,6-dione Drugs on Chirose C-1 Chiral Stationary Phase. ResearchGate. Available at: [Link]

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• Scilit. (2008). The Synthesis and Structural Characterisation of a Series of Hydrophobic Piperidones and Bispidones. Scilit. Available at: [Link]

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• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical Analytical Acta. Available at: [Link]

• National Center for Biotechnology Information. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. PMC. Available at: [Link]

• Hichrom. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Hichrom. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 4-Piperidinol, 1-benzyl-4-phenyl- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Sharma, S. K., & Sultana, S. (2025). Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. ResearchGate. Available at: [Link]

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• Royal Society of Chemistry. (2013). Identification and characterization of stressed degradation products of Piperine... Analytical Methods. Available at: [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available at: [Link]

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13C NMR Shift Differences in 3-Aryl vs. 1-Aryl Piperidinones: A Structural Elucidation Guide

As a Senior Application Scientist, I frequently encounter the challenge of differentiating regioisomers in heterocyclic scaffolds. In modern drug discovery, the piperidin-2-one (valerolactam) ring is a privileged pharmacophore. Depending on the synthetic route—such as the reductive amination of levulinic acid derivatives or the cyclization of azido esters—different regioisomers can be formed.

Distinguishing between a 1-aryl (N-linked) and a 3-aryl ( α -linked) piperidinone is a critical quality control step. While mass spectrometry cannot differentiate these isobars, 13 C Nuclear Magnetic Resonance (NMR) spectroscopy provides an unambiguous, self-validating resolution. This guide objectively compares the spectral signatures of these two structural analogs and provides a robust experimental workflow for their identification.

Mechanistic Basis for Chemical Shifts

The causality behind the shift differences lies in the distinct electronic environments of the two regioisomers. In the unsubstituted valerolactam baseline, the C6 and C3 carbons resonate at approximately 41 ppm and 32 ppm, respectively[1]. Introducing an aryl group fundamentally alters this landscape:

• 1-Aryl Piperidinones (N-Arylation): The aryl group is attached directly to the lactam nitrogen. The nitrogen's lone pair is partially delocalized into the phenyl ring, altering the amide resonance. This N-arylation strongly deshields the adjacent C6 methylene carbon via inductive and anisotropic effects, pushing its shift downfield into the 50–56 ppm range[2].

• 3-Aryl Piperidinones ( α -Arylation): The aryl group is located at the α -position relative to the carbonyl. The direct attachment of the aromatic ring to the C3 carbon changes it from a methylene (in the unsubstituted lactam) to a methine. The ring current of the phenyl group heavily deshields this C3 methine, shifting it from ~32 ppm to the 48–53 ppm window[3].

Because both isomers present a signal near 50 ppm, 1D 13 C NMR alone can be ambiguous if reference standards are unavailable. Therefore, we employ DEPT-135 (Distortionless Enhancement by Polarization Transfer) as a self-validating experimental control. DEPT-135 dictates that CH and CH 3​ carbons appear with positive phase, while CH 2​ carbons appear with negative phase. This phase inversion is a direct consequence of the quantum mechanical polarization transfer pulse sequence, making the assignment absolute rather than relative[4].

Comparative 13 C NMR Data

The table below summarizes the quantitative chemical shift data and expected DEPT-135 phase behaviors for the two regioisomers, allowing for rapid visual comparison.

Carbon Position	1-Aryl Piperidin-2-one ( δ ppm)	3-Aryl Piperidin-2-one ( δ ppm)	DEPT-135 Phase (1-Aryl / 3-Aryl)
C2 (C=O)	~170.0 – 174.2	~173.8	Quaternary (No Signal)
C3 ( α to C=O)	31.0 – 33.0	48.4 – 52.4	Negative (CH₂) / Positive (CH)
C4	20.0 – 23.0	28.0 – 32.5	Negative (CH₂) / Negative (CH₂)
C5	25.0 – 27.0	22.0 – 25.0	Negative (CH₂) / Negative (CH₂)
C6 ( α to N)	50.0 – 55.6	42.0 – 47.0	Negative (CH₂) / Negative (CH₂)
Aryl (Ipso)	~137.6 – 143.0	~137.9 – 140.0	Quaternary (No Signal)

Experimental Protocol: Multinuclear NMR Workflow

To ensure high scientific integrity, the following step-by-step methodology incorporates a self-validating system to definitively assign the regioisomer.

Step 1: Sample Preparation Dissolve 15–20 mg of the purified piperidinone in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal standard). Ensure complete dissolution to maintain magnetic field homogeneity, which is critical for accurate phase determination.

Step 2: Instrument Calibration Tune and match the probe for 1 H and 13 C frequencies. Shim the magnet (gradient shimming followed by manual fine-tuning on the Z and Z2 axes) to achieve a lock signal >80%.

Step 3: 1D 13 C{1H} Acquisition Acquire the standard proton-decoupled 13 C NMR spectrum at 101 MHz (or higher). Use a relaxation delay (D1) of 2.0 seconds and accumulate at least 512 scans to ensure an adequate signal-to-noise ratio for the quaternary carbonyl and ipso-aryl carbons.

Step 4: DEPT-135 Acquisition Run a DEPT-135 experiment. This is the critical causality step: it differentiates the multiplicity of the carbon signals based on polarization transfer.

Step 5: Data Processing & Self-Validation Checkpoint Apply a 1.0 Hz exponential line broadening function before Fourier transformation. Self-Validation Checkpoint: The presence of the solvent CDCl 3​ triplet at 77.16 ppm in the standard 13 C spectrum confirms accurate chemical shift referencing. In the DEPT-135 spectrum, the disappearance of this quaternary solvent signal validates that the polarization transfer sequence executed correctly. This ensures the phase data (positive/negative) is an absolute indicator of carbon multiplicity, independent of external standards.

Step 6: Interpretation Locate the target aliphatic signal in the 48–56 ppm window.

• If the peak is phased negative (CH 2​ ), the compound is the 1-aryl isomer (deshielded C6).

• If the peak is phased positive (CH), the compound is the 3-aryl isomer (deshielded C3).

Workflow Visualization

The logical relationship between the NMR data and the structural assignment is mapped below.

Figure 1: Logic tree for differentiating 1-aryl and 3-aryl piperidinones using DEPT-135 NMR.

References

• Title : Reductive Amination/Cyclization of Levulinic Acid to Pyrrolidones versus Pyrrolidines by Switching the Catalyst from AlCl3 to Ru Source : The Royal Society of Chemistry URL : 2

• Title : Synthesis of 3-substituted pyrrolidin-2-ones and 3-substituted piperidin-2-ones from esters Source : Arkat USA URL : 3

• Title : Iterative Synthetic Strategy for Azaphenalene Alkaloids. Total Synthesis of (-)-9a-epi-hippocasine Source : TDX URL : 4

• Title : Scalable Access to Functional Nylon 6 via Ring-Opening Copolymerization of Biobased δ-Valerolactam with ε-Caprolactam Source : Rsc.org URL : 1

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